4-Bromo-2-(2,2-diethoxyethoxy)pyridine

Core Science & Biosynthesis

4-Bromo-2-(2,2-diethoxyethoxy)pyridine (CAS 2378053-36-0): Orthogonal Reactivity and Application in PROTAC Synthesis

Executive Summary

In the rapidly evolving landscape of targeted protein degradation (TPD), the design of Proteolysis Targeting Chimeras (PROTACs) requires highly modular and chemoselective building blocks. 4-Bromo-2-(2,2-diethoxyethoxy)pyridine (CAS 2378053-36-0) has emerged as a critical bifunctional scaffold in the synthesis of advanced degraders, particularly those targeting the SWI/SNF chromatin remodeling complex subunits BRM (SMARCA2) and BRG1 (SMARCA4)[1][2].

This technical guide dissects the physicochemical profile, structural rationale, and validated synthetic methodologies for utilizing this compound. By exploiting the orthogonal reactivity of its functional groups, medicinal chemists can rapidly assemble complex target-binding warheads and link them to E3 ligase ligands (such as VHL or Cereblon binders)[2].

Physicochemical Profiling & Structural Rationale

The utility of CAS 2378053-36-0 lies in its precisely engineered functional groups, which allow for sequential, chemoselective modifications without the need for exhaustive protection/deprotection cycles.

Quantitative Compound Specifications

Property	Value
CAS Number	2378053-36-0[3]
Chemical Name	4-Bromo-2-(2,2-diethoxyethoxy)pyridine[3]
Molecular Formula	C₁₁H₁₆BrNO₃[3][4]
Molecular Weight	290.16 g/mol [3][4]
MDL Number	MFCD32877242[3][4]
Physical State (Standard Conditions)	Yellow Oil[1]

Mechanistic Rationale of the Scaffold

• The 4-Bromo Substituent: Acts as the primary handle for transition-metal-catalyzed cross-coupling (e.g., Buchwald-Hartwig amination, Suzuki-Miyaura coupling). It is electronically deactivated toward nucleophilic aromatic substitution (SNAr) compared to the 2-position, ensuring cross-coupling chemoselectivity.

• The 2,2-Diethoxyethoxy Group: Functions as a robust, base-stable masked aldehyde. During basic cross-coupling reactions, the acetal remains intact. Upon exposure to mild aqueous acid, it hydrolyzes to reveal a highly reactive aldehyde, which can subsequently undergo reductive amination or intramolecular cyclization to form fused heterocycles (e.g., imidazo[1,2-a]pyridines)[1].

Logical Workflows in PROTAC Construction

The synthesis of SMARCA2/BRM degraders utilizes CAS 2378053-36-0 as the central node connecting the target-binding moiety to the linker-E3 ligase complex[1].

Caption: Synthetic workflow from basic precursors to SMARCA2 PROTACs via CAS 2378053-36-0.

Once synthesized, the resulting PROTAC functions by bridging the target protein and an E3 ubiquitin ligase, hijacking the cell's natural ubiquitin-proteasome system (UPS) to selectively degrade the target[2].

Caption: Mechanism of targeted protein degradation mediated by the synthesized bifunctional degrader.

Self-Validating Experimental Protocols

The following protocols are engineered to be self-validating, incorporating specific causality for reagent selection and in-process controls to ensure high-fidelity execution.

Protocol A: Upstream Synthesis via Nucleophilic Aromatic Substitution (SNAr)

This protocol details the preparation of CAS 2378053-36-0 by exploiting the differential leaving group ability of fluorine versus bromine on the pyridine ring[1]. Fluorine is highly electronegative, aggressively stabilizing the Meisenheimer complex intermediate at the 2-position, allowing for selective substitution while leaving the 4-bromo group untouched.

Quantitative Stoichiometry:

Reagent	MW ( g/mol )	Equivalents	Amount	Role
4-Bromo-2-fluoropyridine	175.98	1.0	20.0 g (113.65 mmol)	Electrophile
2,2-Diethoxyethanol	134.17	1.5	22.87 g (170 mmol)	Nucleophile
Cesium Carbonate (Cs₂CO₃)	325.82	2.0	74.06 g (227 mmol)	Base

| Acetonitrile (CH₃CN) | 41.05 | N/A | 200 mL | Polar Aprotic Solvent |

Step-by-Step Methodology:

• Reaction Assembly: To a rigorously dried round-bottom flask under a nitrogen atmosphere, add 4-bromo-2-fluoropyridine (20 g) and 2,2-diethoxyethanol (22.87 g) in anhydrous acetonitrile (200 mL).

  • Causality: Acetonitrile is chosen as a polar aprotic solvent to maximize the solubility of the nucleophile while supporting the ionic transition state of the SNAr reaction.

• Base Addition: Add cesium carbonate (74.06 g) in one portion at 15°C[1].

  • Causality: Cs₂CO₃ is utilized over weaker bases (like K₂CO₃) because the large cesium cation exhibits the "cesium effect," enhancing the nucleophilicity of the alkoxide generated from 2,2-diethoxyethanol through loose ion pairing.

• Thermal Activation: Heat the heterogeneous mixture to 90°C and stir for 3 hours[1].

  • In-Process Control: Monitor via LC-MS. The reaction is deemed complete when the mass corresponding to the starting material (m/z ~176) is consumed, and the product mass (m/z ~290/292, showing the characteristic 1:1 bromine isotopic pattern) dominates.

• Workup & Filtration: Cool the mixture to 20°C. Filter the suspension through a pad of Celite to remove inorganic salts (unreacted Cs₂CO₃ and the CsF byproduct).

  • Causality: Removing the fluoride salts prior to concentration prevents unwanted side reactions or etching of glassware during solvent evaporation.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via silica gel flash chromatography using petroleum ether[1].

  • Validation: The product, 4-bromo-2-(2,2-diethoxyethoxy)pyridine, elutes as a distinct band and is isolated as a yellow oil (Yield: ~22.8 g, 66%)[1].

Protocol B: Downstream Buchwald-Hartwig Amination

This protocol demonstrates the functionalization of the 4-bromo position to build the PROTAC warhead.

Step-by-Step Methodology:

• Reagent Mixing: Combine 4-bromo-2-(2,2-diethoxyethoxy)pyridine (10 g, 34.46 mmol, 1 eq) and a secondary amine (e.g., benzyl 3,8-diazabicyclo[3.2.1]octane-3-carboxylate, 8.49 g, 1 eq) in anhydrous toluene (200 mL)[1].

• Catalyst & Base Addition: Add Cs₂CO₃ (22.46 g, 2 eq) and a highly active biarylphosphine palladium precatalyst (e.g., RuPhos Pd G3 or similar, as indicated by the use of a dicyclohexyl-[2-(2,6-diisopropoxyphenyl) ligand system) [1.7].

  • Causality: The bulky, electron-rich biarylphosphine ligand facilitates both the oxidative addition into the stubborn pyridyl C-Br bond and the subsequent reductive elimination, preventing competitive β-hydride elimination.

• Degassing & Heating: Sparge the mixture with nitrogen for 15 minutes to remove dissolved oxygen (which would rapidly deactivate the Pd(0) active species), then heat to 90°C-100°C until complete conversion is observed via LC-MS.

• Isolation: The robust acetal group survives these strongly basic, elevated-temperature conditions entirely unperturbed, allowing the coupled product to be isolated via standard aqueous workup and chromatography[1].

References

• WO2021067606A1 - Brm targeting compounds and associated methods of use Source: Google Patents URL
• 2378053-36-0 | 4-Bromo-2-(2,2-diethoxyethoxy)
• 18706-22-4 Cas No.
• US10730870B2 - Compounds and methods for the enhanced degradation of targeted proteins Source: Google Patents URL

Sources

• 1. WO2021067606A1 - Brm targeting compounds and associated methods of use - Google Patents [patents.google.com]
• 2. US10730870B2 - Compounds and methods for the enhanced degradation of targeted proteins - Google Patents [patents.google.com]
• 3. 2378053-36-0 | 4-Bromo-2-(2,2-diethoxyethoxy)pyridine - AiFChem [aifchem.com]
• 4. 18706-22-4 Cas No. | 8 | Matrix Scientific [matrix.staging.1int.co.uk]

Molecular Structure, Physicochemical Properties, and Synthetic Utility of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine

Executive Summary

In the rapidly evolving landscape of targeted protein degradation, the design of bifunctional degraders (PROTACs) requires highly modular and orthogonally reactive chemical building blocks. 4-Bromo-2-(2,2-diethoxyethoxy)pyridine has emerged as a critical intermediate in the synthesis of advanced therapeutics, most notably in the development of SMARCA2/BRM-targeting compounds[1]. This whitepaper provides an in-depth technical analysis of its molecular structure, physicochemical properties, and the self-validating synthetic protocols used to integrate this molecule into complex drug discovery pipelines.

By dissecting the causality behind its synthetic workflows—specifically Nucleophilic Aromatic Substitution (SNAr) and Buchwald-Hartwig amination—this guide equips researchers with the mechanistic insights required to optimize yields and expand its utility in ligand design.

Physicochemical Profile & Structural Rationale

The utility of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine stems from its highly functionalized architecture, which provides three distinct sites for chemical manipulation.

Quantitative Data Summary

Property	Value
Chemical Formula	C11H16BrNO3
Molecular Weight	290.15 g/mol
Monoisotopic Exact Mass	289.03 Da
Appearance	Yellow oil (at standard conditions)
Core Scaffold	Pyridine

Structural Logic and Causality

The molecule is strategically designed to serve as a versatile linker-attachment point in PROTAC development:

• Pyridine Core: Provides a favorable physicochemical profile (improved aqueous solubility and metabolic stability compared to phenyl rings) while electronically activating the 2- and 4-positions for substitution.

• 4-Bromo Substituent: Serves as a robust handle for transition-metal-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig or Suzuki-Miyaura). Bromide is relatively inert to mild nucleophiles but highly reactive toward oxidative addition by Palladium(0) species.

• 2,2-Diethoxyethoxy Group: This moiety is an acetal-protected aldehyde. During the harsh basic conditions of cross-coupling, the acetal remains stable. However, it can be easily unmasked using mild aqueous acid to reveal an aldehyde, which can then undergo reductive amination to attach various E3 ligase-recruiting linkers[2].

Caption: Functional group logic of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine.

Primary Synthesis Protocol: Nucleophilic Aromatic Substitution (SNAr)

The synthesis of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine relies on the regioselective SNAr of 4-bromo-2-fluoropyridine with 2,2-diethoxyethanol[3].

Mechanistic Causality

A common question in this protocol is why the nucleophile displaces the fluoride rather than the bromide, given that bromide is a superior leaving group in standard SN2 reactions. In SNAr, the rate-determining step is the initial attack of the nucleophile to form the negatively charged Meisenheimer intermediate[4]. Fluorine, being highly electronegative, aggressively withdraws electron density from the 2-position via the inductive effect, making that carbon highly electrophilic and stabilizing the resulting intermediate. Consequently, fluoride is displaced rapidly, leaving the 4-bromo group intact for downstream chemistry[4][5].

Furthermore, the use of Cesium Carbonate (Cs2CO3) is deliberate. The large, diffuse cesium cation weakly coordinates the carbonate anion, creating a "naked," highly basic environment that efficiently deprotonates the alcohol without causing unwanted side reactions.

Step-by-Step Methodology

Note: This protocol is adapted from validated patent literature for BRM-targeting compounds[3].

• Preparation: In a nitrogen-purged reaction vessel, combine 4-bromo-2-fluoropyridine (1.0 equivalent, e.g., 113.65 mmol) and 2,2-diethoxyethanol (1.5 equivalents, 170 mmol) in anhydrous acetonitrile (200 mL).

• Base Addition: Add Cs2CO3 (2.0 equivalents, 227 mmol) in one portion at 15°C under a continuous nitrogen atmosphere.

• Thermal Activation: Heat the heterogeneous mixture to 90°C and stir vigorously for 3 hours. The polar aprotic nature of acetonitrile stabilizes the polar transition state of the SNAr reaction.

• Workup: Cool the mixture to 20°C. Filter the suspension to remove inorganic salts (cesium fluoride and unreacted cesium carbonate).

• Purification: Concentrate the filtrate under vacuum. Purify the crude residue via silica gel column chromatography using petroleum ether to afford the product as a yellow oil (Yield: ~66%).

Caption: SNAr synthesis workflow for 4-Bromo-2-(2,2-diethoxyethoxy)pyridine.

Downstream Application: Buchwald-Hartwig Cross-Coupling

Once synthesized, the 4-bromo handle of the molecule is typically exploited to attach complex bicyclic amines (e.g., benzyl 3,8-diazabicyclo[3.2.1]octane-3-carboxylate) to build the target-binding moiety of a PROTAC[3].

Mechanistic Causality

This C-N bond formation is achieved via Buchwald-Hartwig amination. The protocol utilizes a third-generation (G3) Buchwald precatalyst, specifically RuPhos Pd G3 . The causality behind selecting RuPhos Pd G3 lies in its ability to rapidly activate under basic conditions to form the active Pd(0) species[6]. The bulky, electron-rich RuPhos ligand facilitates rapid oxidative addition into the aryl bromide bond and promotes reductive elimination, effectively outcompeting deleterious side reactions like β-hydride elimination[6].

Step-by-Step Methodology

• Reagent Assembly: To a mixture of 4-bromo-2-(2,2-diethoxyethoxy)pyridine (1.0 eq) and the target secondary amine (1.0 eq) in anhydrous toluene, add Cs2CO3 (2.0 eq).

• Catalyst Introduction: Add the RuPhos Pd G3 precatalyst (typically 0.05 - 0.1 eq).

• Degassing: Degas the reaction mixture and backfill with nitrogen (repeat 3 times) to prevent oxidative degradation of the palladium catalyst.

• Coupling: Heat the mixture to reflux (or specific optimized temperature, e.g., 90-100°C) and stir until complete consumption of the aryl bromide is observed via LC-MS.

• Isolation: Cool the mixture, filter through a pad of Celite to remove the palladium black and inorganic salts, concentrate, and purify via silica gel chromatography.

Caption: Downstream application via Buchwald-Hartwig cross-coupling.

References

• Arvinas Operations, Inc. (2021). BRM targeting compounds and associated methods of use (Patent No. WO2021067606A1).

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from[Link]

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The Strategic Utility of Substituted Bromopyridines: A Technical Guide for Modern Chemical Research

Abstract

Substituted bromopyridines represent a class of cornerstone chemical intermediates, prized for their versatility and strategic importance across a spectrum of scientific disciplines. This technical guide provides researchers, scientists, and drug development professionals with an in-depth analysis of the core principles and practical applications of these vital synthons. We will explore the fundamental reactivity of the carbon-bromine bond within the electron-deficient pyridine scaffold, detail robust synthetic methodologies for their derivatization, and present a comprehensive overview of their application in medicinal chemistry, materials science, and catalysis. By explaining the causality behind experimental choices and providing validated protocols, this guide serves as both a strategic overview and a practical handbook for leveraging substituted bromopyridines in advanced research and development.

Introduction: The Bromopyridine Scaffold - A Privileged Intermediate

The pyridine ring is a ubiquitous motif in pharmaceuticals, agrochemicals, and functional materials.[1] The introduction of a bromine atom onto this scaffold creates a versatile chemical handle, transforming the inert ring into a highly adaptable building block. The inherent electron-deficient nature of the pyridine ring, combined with the properties of the carbon-bromine (C-Br) bond, dictates the reactivity and utility of these compounds.

The position of the bromine atom (e.g., 2-bromo-, 3-bromo-, or 4-bromopyridine) and the nature of other substituents significantly influence the molecule's electronic properties and steric profile, thereby governing its reaction pathways. The C-Br bond, with a bond dissociation energy of approximately 276 kJ/mol, is significantly weaker than a C-Cl bond (~339 kJ/mol), making bromopyridines generally more reactive in the rate-determining oxidative addition step of many palladium-catalyzed cross-coupling reactions.[2] This enhanced reactivity allows for the use of milder reaction conditions, which is crucial when working with sensitive or complex molecules.[2]

Core Reactivity & Synthetic Applications: The Power of Cross-Coupling

The true power of substituted bromopyridines is unlocked through transition metal-catalyzed cross-coupling reactions. These reactions, which form the bedrock of modern synthetic chemistry, allow for the precise and efficient formation of carbon-carbon (C-C) and carbon-heteroatom (C-N) bonds.[3][4]

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a premier method for creating biaryl and heterobiaryl structures, which are common in pharmaceuticals.[5] The reaction couples a bromopyridine with an organoboron compound, typically a boronic acid or ester, in the presence of a palladium catalyst and a base.[6]

Causality in Catalyst Selection: The choice of palladium catalyst and ligand is critical. For sterically unhindered bromopyridines, a simple catalyst like tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) may suffice.[5] However, for more challenging or sterically hindered substrates, more sophisticated systems are required. Catalysts based on bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) or N-heterocyclic carbenes (NHCs) are often employed to facilitate the oxidative addition and reductive elimination steps of the catalytic cycle, leading to higher yields and faster reactions.[7][8]

Buchwald-Hartwig Amination: Constructing C-N Bonds

The formation of C-N bonds is fundamental in medicinal chemistry, as the aminopyridine moiety is a key pharmacophore in numerous drug candidates. The Buchwald-Hartwig amination provides a powerful and general method for coupling bromopyridines with a vast range of primary and secondary amines.[3]

Rationale for Reaction Conditions: The success of this reaction is highly dependent on the synergistic interplay of the catalyst, ligand, and base.[3] Strong, non-nucleophilic bases like sodium tert-butoxide (NaOt-Bu) are often required to deprotonate the amine and facilitate the formation of the key palladium-amido intermediate.[9] For volatile amines (e.g., methylamine, dimethylamine), which are often challenging coupling partners due to their low boiling points, performing the reaction in a sealed tube at elevated temperatures is a field-proven strategy to ensure sufficient concentration and drive the reaction to completion.[9][10][11]

Sonogashira, Negishi, and Other Couplings

Beyond these two workhorse reactions, bromopyridines are excellent substrates for other critical transformations:

• Sonogashira Coupling: This reaction forms a C-C bond between a bromopyridine and a terminal alkyne, utilizing a dual catalytic system of palladium and copper(I).[12][13] It is an indispensable tool for synthesizing alkynylpyridines, which are valuable intermediates and structural motifs in materials science and pharmaceuticals.[13][14]

• Negishi Coupling: This reaction couples bromopyridines with organozinc reagents.[15] A key advantage of the Negishi coupling is the high functional group tolerance and the ability to perform couplings that may be challenging under other conditions.[7]

• Heck Coupling: This reaction couples bromopyridines with alkenes to form substituted vinylpyridines.[16]

Applications in Drug Discovery and Development

The pyridine scaffold is a privileged structure in medicinal chemistry, and substituted bromopyridines are the gateway to accessing novel chemical space around this core.[1][4][17]

Scaffold for Kinase Inhibitors

Many kinase inhibitors, particularly those targeting pathways in oncology, feature a substituted pyridine core.[17] Bromopyridines serve as versatile starting points for building these complex molecules. For example, 1-(3-Bromopyridin-2-yl)ethanone is a bifunctional building block. The bromine atom can undergo a Suzuki coupling to introduce aryl groups that interact with one part of a kinase binding site, while the ketone can be transformed, for instance via a Hantzsch thiazole synthesis, to build a pharmacophore that interacts with another region of the target.[17] This modular approach allows for the rapid generation of compound libraries for structure-activity relationship (SAR) studies.

Isotopic Labeling for Metabolic Studies

The use of deuterated analogs, such as 3-bromopyridine-D4, is a powerful strategy in drug development.[18] The carbon-deuterium (C-D) bond is stronger than a carbon-hydrogen (C-H) bond, which can slow metabolic processes involving cleavage of that bond (the "deuterium kinetic isotope effect").[18] Synthesizing deuterated drug candidates using deuterated bromopyridine building blocks allows researchers to study metabolic pathways and potentially improve a drug's pharmacokinetic profile.[18]

Applications in Materials Science

The electronic properties of the pyridine ring make it an attractive component for functional organic materials, particularly in the field of organic electronics.

Hole-Transporting Materials for OLEDs

Pyridine-based compounds are used as electron-transport materials in Organic Light-Emitting Diodes (OLEDs).[19] Substituted bromopyridines are key starting materials for synthesizing more complex structures, such as pyrene-pyridine derivatives, which have been investigated as hole-transporting materials (HTMs).[20] The ability to tune the electronic properties of the final molecule by installing different functional groups via cross-coupling of a bromopyridine precursor is essential for optimizing device performance.[20]

Experimental Protocols: A Practical Guide

The following protocols are provided as validated starting points for common, high-impact transformations involving substituted bromopyridines.

Protocol: General Procedure for Suzuki-Miyaura Coupling

This protocol is a representative method for the coupling of a substituted bromopyridine with an arylboronic acid.[5][6]

• Setup: To an oven-dried reaction vessel equipped with a magnetic stir bar, add the bromopyridine (1.0 mmol, 1.0 equiv), the arylboronic acid (1.2 mmol, 1.2 equiv), and the base (e.g., K₃PO₄ or K₂CO₃, 2.0-2.2 equiv).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 5 mol%).

• Inert Atmosphere: Seal the vessel with a septum and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes.

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane/H₂O 4:1, 5 mL) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS). Typical reaction times are 12-24 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with water (20 mL) and extract with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.[6]

Protocol: Buchwald-Hartwig Amination with a Volatile Amine

This protocol is adapted for challenging couplings with low-boiling-point amines.[9][10]

• Setup: To a thick-walled, sealable pressure tube ("Ace-Thred sealed tube") rated for high pressure, add the 2-bromopyridine (1.0 equiv), palladium catalyst (e.g., Pd(OAc)₂, 5 mol%), phosphine ligand (e.g., dppp, 10 mol%), and base (NaOt-Bu, 2.0 equiv).

• Amine Addition: Cool the open tube to -78 °C in a dry ice/acetone bath. Condense the volatile amine (e.g., methylamine, 5.0 equiv) into the tube.

• Solvent & Sealing: Add anhydrous toluene. Immediately and securely seal the tube with the Teflon screw cap.

• Reaction: Allow the tube to warm to room temperature behind a blast shield. Place the sealed tube in an oil bath pre-heated to 80 °C and stir overnight (approx. 14 hours).

• Work-up: After cooling to room temperature, carefully unseal the tube in a well-ventilated fume hood. Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Purification: Extract the mixture with an organic solvent, wash the combined organic layers with brine, dry over an anhydrous salt, and concentrate. Purify the product by column chromatography.

Quantitative Data Summary

The choice of reaction conditions is paramount for achieving high yields in cross-coupling reactions. The following table summarizes representative conditions for the Suzuki-Miyaura coupling of bromopyridines.

Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Typical Yields	Reference
Pd(OAc)₂ (2)	None	K₂CO₃ (2)	50% aq. Isopropanol	80	Good to Excellent	[5]
Pd(PPh₃)₄ (5)	---	K₃PO₄ (2.2)	1,4-Dioxane/H₂O (4:1)	90	Moderate to Good	[5]
Pd₂(dba)₃ (1-1.5)	P(t-Bu)₃ (3-4.5)	KF (3)	1,4-Dioxane	110	Good to Excellent	[5]

Conclusion and Future Outlook

Substituted bromopyridines are far more than simple chemical intermediates; they are strategic enablers of innovation. Their predictable reactivity in a wide array of powerful cross-coupling reactions provides a reliable and modular platform for the synthesis of complex molecular architectures. In drug discovery, they will continue to be essential for exploring chemical space and optimizing lead compounds. In materials science, the ability to use bromopyridines to construct precisely-defined conjugated systems will drive the development of next-generation organic electronics. As catalytic methods continue to advance, the scope and utility of substituted bromopyridines will undoubtedly expand, solidifying their role as indispensable tools in the modern chemist's arsenal.

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• Lee, S., et al. (2024). Recent Progress on the Synthesis of Bipyridine Derivatives. Molecules, 29(3), 548. [Link]

• Shang, M., & Sun, S. D. (2017). Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. RSC Advances, 7(26), 15933-15942. [Link]

• Arts, M., et al. (2023). Boosting the activity of Mizoroki–Heck cross-coupling reactions with a supramolecular palladium catalyst favouring remote Zn⋯pyridine interactions. Faraday Discussions, 243, 328-341. [Link]

• Ramkumar, V., et al. (2020). Discovery of Novel Dimeric Pyridinium Bromide Analogues Inhibits Cancer Cell Growth by Activating Caspases and Downregulating Bcl-2 Protein. Molecules, 25(14), 3239. [Link]

• Shaw, M. H., et al. (2020). Palladium catalyzed synthesis of indolizines via the carbonylative coupling of bromopyridines, imines and alkynes. Chemical Science, 12(3), 1051-1056. [Link]

• Bag, S., et al. (2022). Turning the Spotlight Away from PDT: Chemodynamic Dominance of 2-(2-Bromopyridin-4-yl)-1H-imidazo[4,5-f][10][12]phenanthroline Based Ru(II)/Ir(III)/Re(I) Complexes against MDA-MB-231. Journal of Medicinal Chemistry, 65(2), 1478-1494. [Link]

• Szabó, D., et al. (2024). 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)-Mediated Domino C–O/C–N/C–C Bond Formation Reactions. Molecules, 29(18), 4381. [Link]

• Weronika, K., & Sobańska, A. W. (2022). Introducing bromine to the molecular structure as a strategy for drug design. Pharmaceuticals, 15(10), 1269. [Link]

• Shan, C., et al. (2021). Functional Pyrene–Pyridine-Integrated Hole-Transporting Materials for Solution-Processed OLEDs with Reduced Efficiency Roll-Off. ACS Applied Materials & Interfaces, 13(39), 46823-46832. [Link]

• Zhang, Y., et al. (2017). Pyridine-Based Electron-Transport Materials with High Solubility, Excellent Film-Forming Ability, and Wettability for Inkjet-Printed OLEDs. Advanced Functional Materials, 27(42), 1703209. [Link]

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Comprehensive Hazard Profile and Handling Protocols for 4-Bromo-2-(2,2-diethoxyethoxy)pyridine in Advanced Synthesis

Executive Summary

4-Bromo-2-(2,2-diethoxyethoxy)pyridine (Formula: C11H16BrNO3, MW: 290.16 g/mol ) is a highly specialized bifunctional intermediate predominantly utilized in the synthesis of advanced targeted protein degraders, such as SMARCA2/BRM modulators[1]. While its structural bimodality—combining a halogenated pyridine core with a diethyl acetal moiety—enables versatile downstream cross-coupling and functionalization, it also introduces a complex hazard profile. This technical guide provides drug development professionals and synthetic chemists with an in-depth, mechanistically grounded framework for the hazards, safety precautions, and validated handling protocols associated with this compound.

Structural Analysis & Mechanistic Toxicology

To establish a self-validating safety protocol, one must understand the causality behind the chemical's reactivity. The hazards of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine are directly dictated by its three primary functional domains:

• The Halogenated Pyridine Core : Pyridine derivatives are widely recognized for their potential acute toxicity and irritant properties. The electron-withdrawing nature of the bromine atom at the 4-position not only activates the ring for transition-metal-catalyzed cross-coupling but also increases the molecule's lipophilicity, enhancing dermal penetration potential.

• The 2,2-Diethoxyethoxy (Acetal) Moiety - Peroxide Risk : The most insidious hazard stems from the diethyl acetal group. Acetals are classified as Class B Peroxide-Forming Chemicals [2][3]. Upon prolonged exposure to atmospheric oxygen, the methine hydrogen adjacent to the ether oxygens undergoes radical abstraction, leading to auto-oxidation and the formation of highly unstable hydroperoxides. If concentrated (e.g., via rotary evaporation), these peroxides can violently detonate[4][5].

• Acid Lability : The acetal group is stable under neutral and basic conditions but rapidly hydrolyzes in the presence of strong acids. This hydrolysis releases ethanol and a reactive aldehyde (4-bromo-2-(2-oxoethoxy)pyridine), which can act as a potent electrophile and sensitizer.

Fig 1. Acid-catalyzed hydrolysis pathway of the 2,2-diethoxyethoxy moiety.

Hazard Classification & Quantitative Data

Due to the specific structural motifs, the compound must be handled with strict adherence to GHS (Globally Harmonized System) classifications extrapolated from its functional groups.

Table 1: Physico-Chemical Properties and Extrapolated Hazards

Property / Hazard	Value / Classification	Causality / Mechanistic Note
Molecular Formula	C11H16BrNO3	-
Molecular Weight	290.16 g/mol	-
Physical State	Yellow Oil[1]	Visual indicator of purity; darkening may indicate degradation.
GHS Health Hazards	Category 2 (Irritant), Category 4 (Acute Tox)	Driven by the bromopyridine core's lipophilicity and reactivity.
GHS Physical Hazards	Unstable Explosive (if peroxidized)	Driven by the acetal moiety's auto-oxidation into hydroperoxides[3].
Storage Temperature	2°C to 8°C (Refrigerated)	Thermal reduction slows radical auto-oxidation kinetics.

Advanced Safety Precautions & Storage Protocols

Standard PPE (nitrile gloves, safety goggles, flame-retardant lab coat) and fume hood utilization are mandatory. However, the presence of the acetal group necessitates specialized, self-validating protocols to prevent explosive concentration hazards.

Storage Guidelines

• Inert Atmosphere: Store strictly under Argon or Nitrogen to eliminate oxygen, the primary driver of auto-oxidation[3].

• Light Exclusion: Store in amber vials. UV light accelerates radical initiation.

• Inventory Control: Date the container upon receipt and upon opening. Class B peroxide formers must be tested every 6 months after opening and discarded after 12 months if unstabilized[3][6].

Table 2: Peroxide Concentration Action Thresholds

Peroxide Level (ppm)	Safety Status	Required Action
< 25 ppm	Safe for general use	Proceed with synthesis or concentration[4].
25 – 100 ppm	Concentration Hazard	Do NOT distill or rotary evaporate. Treat to neutralize peroxides[4].
> 100 ppm	Severe Explosion Hazard	Do not move container. Contact EHS/Bomb Squad immediately[4][5].

Step-by-Step Methodology: Routine Peroxide Testing

Trustworthiness Note: This protocol ensures the system is self-validating before any thermal or evaporative stress is applied to the compound.

• Preparation: Conduct testing inside a certified fume hood behind a blast shield. Do not use metal spatulas, as trace iron can catalyze the explosive decomposition of peroxides[3].

• Visual Inspection: Examine the amber vial for crystallization around the cap or liquid stratification. If observed, abort testing , do not move the container, and contact EHS[5][6].

• Sampling: Using a clean, non-metallic PTFE pipette, extract 1-2 drops of the yellow oil.

• Testing: Apply the sample to a quantitative peroxide test strip (e.g., Quantofix).

• Reading: Wait 15 seconds and compare the color change to the manufacturer's scale. Record the ppm value in the laboratory safety log to maintain a continuous safety audit trail.

Synthetic Application & Workflow

4-Bromo-2-(2,2-diethoxyethoxy)pyridine is typically synthesized via a Nucleophilic Aromatic Substitution (SNAr) reaction. The choice of reagents is highly deliberate: Cesium carbonate (Cs2CO3) is utilized because it is a mild, non-nucleophilic base that effectively deprotonates 2,2-diethoxyethanol without triggering unwanted side reactions or hydrolyzing the acid-sensitive acetal product[1].

Step-by-Step Methodology: SNAr Synthesis

• Reagent Assembly: To a rigorously dried reaction flask, add 4-bromo-2-fluoropyridine (1.0 eq) and 2,2-diethoxyethanol (1.5 eq) in anhydrous acetonitrile[1].

• Base Addition: Add Cs2CO3 (2.0 eq) in one portion at 15°C under a continuous nitrogen stream[1].

• Thermal Activation: Heat the heterogeneous mixture to 90°C and stir vigorously for 3 hours[1]. The elevated temperature is required to overcome the activation energy barrier of displacing the robust ortho-fluoro substituent.

• Workup: Cool the reaction to 20°C. Filter the suspension through a Celite pad to remove the insoluble inorganic salts (CsF, unreacted Cs2CO3)[1].

• Concentration: Crucial Safety Check: Ensure no peroxides have formed in the ether reagents before concentrating the filtrate under reduced vacuum pressure.

• Purification: Purify the crude residue via silica gel column chromatography using petroleum ether to afford the pure product as a yellow oil (approx. 66% yield)[1].

Fig 2. Step-by-step SNAr synthesis workflow for 4-Bromo-2-(2,2-diethoxyethoxy)pyridine.

Emergency Response & Spill Management

In the event of a spill, standard organic solvent cleanup procedures must be modified due to the peroxide risk.

• Avoid Friction: Do not use combustible absorbent materials (like paper towels) if the compound has been exposed to air for prolonged periods, as friction can ignite peroxidized residues[2].

• Containment: Use an inert, non-combustible absorbent (e.g., vermiculite or diatomaceous earth).

• Collection: Sweep using a non-sparking, non-metallic brush and dustpan.

• Disposal: Seal the waste in a polyethylene container (avoid glass with metal screw caps) and label as "Potential Explosive Peroxide Waste" for immediate EHS disposal[3][5].

References

• Brm targeting compounds and associated methods of use (WO2021067606A1).
• Peroxide Forming Chemicals | Environmental Health & Safety (EHS).
• Peroxide-Forming Chemicals – Safety Guidelines. Texas Christian University (TCU).
• Peroxide-Forming Chemicals | Environmental Health & Safety Office. University of Minnesota.
• PEROXIDE FORMING CHEMICALS - Yale Environmental Health & Safety. Yale University.
• Peroxide Forming Compounds Reference Guide.

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An In-Depth Technical Guide to the Synthesis of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine

4-Bromo-2-(2,2-diethoxyethoxy)pyridine is a key heterocyclic building block of significant interest in medicinal chemistry and materials science. Its structure, featuring a pyridine core with a bromine atom at the 4-position and a diethoxyethoxy side chain at the 2-position, offers a versatile platform for the synthesis of more complex molecules. The bromine atom serves as a convenient handle for a variety of cross-coupling reactions, such as Suzuki, Stille, and Sonogashira couplings, enabling the introduction of diverse functionalities. The 2-(2,2-diethoxyethoxy) group can influence the solubility and pharmacokinetic properties of derivative compounds, making it a valuable moiety in drug design. This guide provides a comprehensive overview of the most logical and efficient synthesis of this compound, grounded in established principles of heterocyclic chemistry.

Core Synthetic Strategy: Nucleophilic Aromatic Substitution

The most direct and widely applicable method for the synthesis of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine is through a nucleophilic aromatic substitution (SNAr) reaction. This reaction is particularly effective for pyridines, as the electronegative nitrogen atom activates the ring towards nucleophilic attack, especially at the α (2- and 6-) and γ (4-) positions.

Mechanistic Rationale

The SNAr mechanism involves the addition of a nucleophile to the electron-deficient pyridine ring, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The subsequent departure of a leaving group restores the aromaticity of the ring, yielding the substituted product.

The key to a successful synthesis of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine lies in the regioselective substitution at the 2-position, leaving the bromine at the 4-position intact. This is achieved by starting with a pyridine ring that has a better leaving group at the 2-position than the bromine at the 4-position. Halogens are excellent leaving groups in SNAr reactions, with the order of reactivity typically being F > Cl > Br > I. Therefore, starting with either 2,4-dibromopyridine or 4-bromo-2-chloropyridine allows for the selective displacement of the halogen at the 2-position.

The proposed synthesis involves the deprotonation of 2,2-diethoxyethanol with a strong base to form the corresponding alkoxide, which then acts as the nucleophile.

Synthetic Pathways and Experimental Protocols

Two primary starting materials are considered for this synthesis: 2,4-dibromopyridine and 4-bromo-2-chloropyridine. The latter is generally preferred due to the greater reactivity of the chloro group as a leaving group compared to the bromo group in this context.

Pathway 1: From 4-Bromo-2-chloropyridine

This is the recommended and most efficient route.

Figure 1: Synthesis from 4-Bromo-2-chloropyridine.

Detailed Experimental Protocol:

• Preparation of the Nucleophile: To a solution of 2,2-diethoxyethanol (1.2 equivalents) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon), slowly add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents) at 0 °C.

• Reaction: Stir the mixture at room temperature for 30 minutes to ensure complete formation of the sodium alkoxide.

• To this solution, add a solution of 4-bromo-2-chloropyridine (1.0 equivalent) in anhydrous THF dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, carefully quench the reaction by the slow addition of water.

• Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 4-Bromo-2-(2,2-diethoxyethoxy)pyridine.

Pathway 2: From 2,4-Dibromopyridine

This route is also viable, relying on the slightly higher reactivity of the bromine atom at the 2-position compared to the 4-position towards nucleophilic attack.

Figure 2: Synthesis from 2,4-Dibromopyridine.

Experimental Protocol:

The experimental protocol is identical to that described for Pathway 1, with 2,4-dibromopyridine used as the starting material instead of 4-bromo-2-chloropyridine. It is important to note that this reaction may require slightly more forcing conditions (e.g., gentle heating) to achieve a comparable reaction rate and may yield a small amount of the isomeric product, 2-bromo-4-(2,2-diethoxyethoxy)pyridine, which would necessitate careful purification.

Data Summary

Starting Material	Reagents	Solvent	Expected Yield	Reference for Analogy
4-Bromo-2-chloropyridine	2,2-Diethoxyethanol, NaH	THF	~25-40%	[1]
2,4-Dibromopyridine	2,2-Diethoxyethanol, NaH	THF	~20-35%	[2]

Synthesis of Starting Materials

The commercial availability of the starting materials should be assessed. If a synthesis is required, the following established methods can be employed.

Synthesis of 4-Bromo-2-chloropyridine

4-Bromo-2-chloropyridine is a known compound and can be synthesized through various halogenation routes starting from substituted pyridines.[3]

Synthesis of 2,4-Dibromopyridine

An efficient method for the preparation of 2,4-dibromopyridine involves a tandem nucleophilic substitution and N-oxide reduction process from the corresponding nitroazine N-oxide.[2]

Conclusion

The synthesis of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine is most effectively achieved through a nucleophilic aromatic substitution reaction. The use of 4-bromo-2-chloropyridine as the starting material is the preferred route due to the enhanced reactivity of the chloro group as a leaving group, which promotes regioselective substitution at the 2-position. The protocol provided, based on well-established precedents for analogous compounds, offers a reliable and efficient pathway for the preparation of this valuable synthetic intermediate. Careful control of reaction conditions and rigorous purification are essential to obtain the target compound in high purity.

References

• García-Martínez, J. C., et al. (2008). SYNTHESIS OF 2,4-DIBROMOPYRIDINE AND 4,4'-DIBROMO-2,2'-BIPYRIDINE. EFFICIENT USAGE IN SELECTIVE BROMINE-SUBSTITUTION UNDER P. HETEROCYCLES, 75(1), 51.

• Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? (2018, October 17). Chemistry Stack Exchange. Retrieved from [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution (SNAr): Introduction and Mechanism. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring the Synthesis and Applications of 4-Bromo-2-chloropyridine. Retrieved from [Link]

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• 2. Page loading... [guidechem.com]
• 3. 4-Bromo-(2-hydroxyethyl)-pyridine synthesis - chemicalbook [chemicalbook.com]

Protocols & Analytical Methods

Application Notes & Protocols: Strategic Use of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine in Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions

Authored by: Gemini, Senior Application Scientist

Abstract

Substituted pyridine scaffolds are of paramount importance in modern drug discovery and materials science, frequently appearing in FDA-approved pharmaceuticals and functional materials.[1][2][3][4] The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of synthetic organic chemistry, offering a powerful and versatile method for the formation of carbon-carbon bonds.[5][6][7] This guide provides a comprehensive overview and detailed protocols for the effective use of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine as a key building block in Suzuki-Miyaura reactions. We will delve into the mechanistic underpinnings, critical reaction parameters, and step-by-step experimental procedures designed to empower researchers in synthesizing a diverse array of 4-aryl-2-(2,2-diethoxyethoxy)pyridine derivatives.

Reaction Principle and Mechanistic Overview

The Suzuki-Miyaura reaction facilitates the coupling of an organohalide with an organoboron compound, most commonly a boronic acid or its ester, using a palladium catalyst and a base.[8][9] The catalytic cycle is a well-established sequence of three primary steps: oxidative addition, transmetalation, and reductive elimination.[5][10]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine, forming a Pd(II) complex.

• Transmetalation: The organic group from the activated boronic acid (a boronate complex formed with the base) is transferred to the Pd(II) center, displacing the halide. This is often the rate-determining step.[11]

• Reductive Elimination: The two coupled organic fragments are expelled from the palladium center, forming the new C-C bond and regenerating the Pd(0) catalyst, which re-enters the cycle.[6][7]

dot graph Suzuki_Catalytic_Cycle { graph [rankdir="LR", splines=true, overlap=false, bgcolor="#F1F3F4", label="Figure 1: The Catalytic Cycle of the Suzuki-Miyaura Reaction", labelloc=b, fontcolor="#202124"]; node [shape=box, style="filled", fontname="Helvetica", fontcolor="#FFFFFF"]; edge [fontname="Helvetica", fontcolor="#202124"];

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// Reactant Nodes ArBr [label="4-Bromo-Pyridine\n(Ar-Br)", shape=cds, style=filled, fillcolor="#5F6368"]; Boronic [label="Ar'B(OH)2 + Base -> [Ar'B(OH)3]⁻", shape=cds, style=filled, fillcolor="#5F6368"];

// Edges Pd0 -> OxAdd [label=" Oxidative\n Addition"]; ArBr -> OxAdd [style=dashed]; OxAdd -> Transmetal [label=" Transmetalation"]; Boronic -> Transmetal [style=dashed]; Transmetal -> Product [label=" Reductive\n Elimination"]; Transmetal -> Pd0 [style=dashed]; } .dot

Figure 1: The Catalytic Cycle of the Suzuki-Miyaura Reaction.

Considerations for Pyridine Substrates: The lone pair of electrons on the pyridine nitrogen can coordinate with the palladium catalyst, potentially leading to catalyst deactivation or inhibition.[8] Therefore, the judicious selection of ligands, which can modulate the electron density and steric environment of the palladium center, is crucial for achieving high yields.

Critical Parameters & Optimization Strategy

The success of coupling 4-Bromo-2-(2,2-diethoxyethoxy)pyridine hinges on the careful selection of four key components: the catalyst, ligand, base, and solvent.

Palladium Catalyst & Ligand Selection

• Catalyst Precursors: Common choices include Pd(PPh₃)₄, Pd(OAc)₂, and Pd₂(dba)₃. For heteroaryl halides, pre-catalyst systems like Pd(dppf)Cl₂ are often highly effective.[8][12]

• Ligands: The role of the phosphine ligand is to stabilize the palladium catalyst and facilitate the elementary steps of the catalytic cycle. Bulky, electron-rich phosphine ligands such as tricyclohexylphosphine (PCy₃) or biarylphosphines (e.g., SPhos, XPhos) are often superior for coupling challenging substrates like heteroaryl halides.[12][13][14] This is because they promote the rate of oxidative addition and reductive elimination while discouraging the formation of inactive palladium complexes.

Base Selection

The base is not merely a proton scavenger; its primary role is to activate the boronic acid by forming a more nucleophilic "ate" complex, which is essential for the transmetalation step.[5][11]

• Inorganic Bases: These are most common.

  • Potassium Carbonate (K₂CO₃): A widely used, cost-effective base, often effective in polar solvent mixtures.[13]

  • Potassium Phosphate (K₃PO₄): A stronger base that can be effective for less reactive boronic acids or challenging couplings.[8][9]

  • Cesium Carbonate (Cs₂CO₃): A highly effective but more expensive base, often used when others fail. Its higher solubility in organic solvents can be advantageous.

Solvent System

The choice of solvent impacts reagent solubility and reaction kinetics.

• Aprotic Solvents: Toluene, 1,4-dioxane, and DMF are frequently used.[5]

• Biphasic/Aqueous Systems: Suzuki reactions are notably tolerant of water.[6] A mixture of an organic solvent (like toluene or dioxane) with water is common, as it aids in dissolving the inorganic base and the boronate species.[15][16] The ratio of organic solvent to water (e.g., 4:1 to 10:1) may require optimization.[9]

Detailed Experimental Protocols

This section provides a generalized, robust protocol for the Suzuki-Miyaura coupling of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine with a generic arylboronic acid. It should be considered a starting point and may require optimization for specific substrates.

// Nodes Setup [label="1. Reaction Setup\n(Add Solids: Halide, Boronic Acid,\nBase, Pd Catalyst/Ligand)", fillcolor="#4285F4"]; Inert [label="2. Inert Atmosphere\n(Evacuate & Backfill with Ar/N₂)", fillcolor="#4285F4"]; Solvent [label="3. Solvent Addition\n(Add Degassed Solvents)", fillcolor="#4285F4"]; Reaction [label="4. Reaction\n(Heat with Stirring)", fillcolor="#EA4335"]; Monitor [label="5. Monitoring\n(TLC, LC-MS, GC-MS)", fillcolor="#FBBC05"]; Workup [label="6. Work-up\n(Cool, Dilute, Wash)", fillcolor="#34A853"]; Purify [label="7. Purification\n(Dry, Concentrate, Chromatography)", fillcolor="#34A853"]; Product [label="Final Product", shape=ellipse, style=filled, fillcolor="#5F6368"];

// Edges Setup -> Inert; Inert -> Solvent; Solvent -> Reaction; Reaction -> Monitor; Monitor -> Reaction [label="Incomplete"]; Monitor -> Workup [label="Complete"]; Workup -> Purify; Purify -> Product; } .dot

Figure 2: General Experimental Workflow for Suzuki-Miyaura Coupling.

Protocol 1: General Suzuki-Miyaura Coupling

Materials:

• 4-Bromo-2-(2,2-diethoxyethoxy)pyridine (1.0 equiv)

• Arylboronic acid (1.2–1.5 equiv)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 2–5 mol%)

• Base (e.g., K₂CO₃, 2.0–3.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane/Water 4:1)

• Inert gas (Argon or Nitrogen)

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 4-Bromo-2-(2,2-diethoxyethoxy)pyridine, the arylboronic acid, the base, and the palladium catalyst.[8][9]

• Inert Atmosphere: Seal the flask with a septum or screw cap. Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure an oxygen-free environment.[8]

• Solvent Addition: Add the degassed solvent system via syringe. A typical reaction concentration is 0.1 M with respect to the limiting reagent.[9]

• Reaction: Heat the reaction mixture to the desired temperature (typically 80–110 °C) with vigorous stirring.[9]

• Monitoring: Monitor the reaction's progress by a suitable analytical method (e.g., TLC, LC-MS) until the starting bromide is consumed.[[“]]

• Work-up: Once complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water, followed by brine.[8][9]

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude residue by column chromatography on silica gel to yield the pure 4-aryl-2-(2,2-diethoxyethoxy)pyridine.

Representative Data

The following table summarizes representative conditions and expected outcomes for the Suzuki coupling of a substituted bromopyridine with various arylboronic acids, providing a reference for reaction optimization. Yields are highly dependent on the specific substrates and precise conditions used.

Entry	Arylboronic Acid (Ar')	Catalyst (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Approx. Yield (%)
1	Phenylboronic acid	Pd(dppf)Cl₂ (3)	K₂CO₃ (2)	Dioxane/H₂O (4:1)	100	12	85-95
2	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (4)	K₃PO₄ (2)	Toluene/H₂O (5:1)	110	16	80-90
3	4-Trifluoromethylphenylboronic acid	Pd₂(dba)₃ (2) / SPhos (4)	Cs₂CO₃ (2.5)	Dioxane	100	8	75-85
4	2-Methylphenylboronic acid	Pd(dppf)Cl₂ (3)	K₃PO₄ (2.2)	Toluene/EtOH (4:1)	100	24	60-75
5	Thiophene-3-boronic acid	Pd(OAc)₂ (2) / PCy₃ (4)	K₂CO₃ (2)	DMF/H₂O (10:1)	90	12	70-85

Table 1: Representative conditions for Suzuki-Miyaura coupling of bromopyridines. Data is compiled based on general trends reported in the literature.[13][18][19] Ortho-substituted boronic acids (Entry 4) often require more forcing conditions or specialized ligands due to steric hindrance.[19]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
No or Low Conversion	Inactive catalyst; Insufficiently strong base; Low temperature.	Use a fresh batch of catalyst or a different pre-catalyst/ligand system. Switch to a stronger base (e.g., K₃PO₄ or Cs₂CO₃). Increase the reaction temperature.
Protodeboronation (Boronic acid decomposes)	Presence of trace acid; Water content too high; Prolonged reaction time.	Ensure the base is thoroughly mixed. Use anhydrous solvents if water is not required for the base. Monitor the reaction closely and stop it upon completion.
Homocoupling of Boronic Acid	Presence of oxygen; Catalyst decomposition.	Thoroughly degas all solvents and maintain a strict inert atmosphere. Use a more robust ligand to stabilize the palladium catalyst.
Difficulty with Purification	Residual palladium catalyst; Boronic acid byproducts.	Filter the diluted reaction mixture through a pad of Celite® before aqueous work-up. Wash the organic layer with a dilute NaOH solution to remove unreacted boronic acid.

References

• Current time information in Pasuruan, ID. (n.d.). Google.
• Ciancaleoni, G. (n.d.). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances.
• Suzuki reaction - Wikipedia. (n.d.).
• Myers, A. G. (n.d.). The Suzuki Reaction. Andrew G Myers Research Group.
• Highly Selective Room-Temperature Suzuki–Miyaura Coupling of Bromo-2-sulfonyloxypyridines for Unsymmetrical Diarylpyridines. (2020, May 6). ACS Publications.
• A sustainable heterogenized palladium catalyst for Suzuki-Miyaura cross coupling reaction of azaheteroaryl halides in aqueous media. (2018, May 1). DOI.
• Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-4-methylpyridine. (n.d.). Benchchem.
• Application Notes and Protocols for Suzuki Coupling Reactions with 3-Bromo-5-(3-chlorophenoxy)pyridine. (n.d.). Benchchem.
• A Comparative Guide to Bases in Suzuki-Miyaura Coupling Reactions. (n.d.). Benchchem.
• New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. (2007, June 6). The Journal of Organic Chemistry - ACS Publications.
• Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. (2019, September 2). Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY01331H.
• Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction.... (n.d.). ResearchGate.
• Suzuki Reaction General Procedure. (n.d.). Consensus Academic Search Engine.
• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. (n.d.). PMC.
• Functionalized Pyridines as Valuable Building Blocks in Organic Synthesis and Medicinal Chemistry. (2021, October 12). Life Chemicals.
• Optimizations of the Suzuki coupling of 3‐bromopyridine with potassium.... (n.d.). ResearchGate.
• Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. (n.d.). PMC.
• An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. (n.d.). PMC.
• PYRIDINE DERIVATIVES AS ANTICANCER AGENTS: FDA- APPROVED DRUGS AND PROMISING REPORTED COMPOUNDS. (n.d.). Semantic Scholar.
• Pyridine in Pharmaceutical Science and Medicinal Compound Synthesis. (2025, July 4). Sarchem Labs.
• Suzuki Coupling Efficiency: A Comparative Analysis of 4-Bromo-2,6-diiodoaniline and Other Haloanilines. (n.d.). Benchchem.
• Suzuki-Miyaura Coupling. (2024, October 10). Chemistry LibreTexts.
• The synthesis of 4′-aryl substituted terpyridines by Suzuki cross-coupling reactions: substituent effects on ligand fluorescence. (n.d.). Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing).
• The Suzuki Reaction. (2014, February 6).
• Application Notes and Protocols for the Synthesis of Substituted Pyridines from 4-Bromo-2-methylpyridine. (n.d.). Benchchem.
• Novel pyridine-based Pd(II)-complex for efficient Suzuki coupling of aryl halides under microwaves irradiation in water. (2017, September 18). PMC.
• Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling. (2023, October 21). MDPI.
• Suzuki Coupling. (n.d.). Organic Chemistry Portal.
• Rueda-Espinosa, J., Ramanayake, D., Ball, N. D., & Love, J. A. (2023). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl) boronic acids and esters. Scholarship @ Claremont.
• One-pot Double Suzuki Couplings of Dichloropyrimidines. (n.d.). PMC - NIH.

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 4. sarchemlabs.com [sarchemlabs.com]
• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. ocf.berkeley.edu [ocf.berkeley.edu]
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Application Note: Palladium-Catalyzed C–N Cross-Coupling of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine in Bifunctional Molecule Synthesis

Executive Summary

The development of targeted protein degraders (PROTACs), such as those targeting the SMARCA2/BRM chromatin remodeling complexes, relies heavily on the modular assembly of bifunctional linkers[1]. 4-Bromo-2-(2,2-diethoxyethoxy)pyridine has emerged as a highly versatile bifunctional hub in this space. It features an electron-deficient bromopyridine core primed for palladium-catalyzed cross-coupling, alongside a masked aldehyde (the 2,2-diethoxyethoxy acetal) that enables downstream cyclization or linker attachment.

This application note provides a comprehensive, self-validating protocol for the regioselective synthesis of this building block and its subsequent Buchwald-Hartwig amination using the highly active RuPhos Pd G2 precatalyst.

Mechanistic Rationale & Chemical Causality

As a Senior Application Scientist, it is critical to understand why specific reagents and conditions are selected, rather than simply following a recipe. The success of this workflow hinges on two key mechanistic principles:

Regioselectivity in the SNAr Reaction

The synthesis of the building block involves the nucleophilic aromatic substitution (SNAr) of 4-bromo-2-fluoropyridine with 2,2-diethoxyethanol. Why does the alkoxide attack the 2-position (displacing fluorine) rather than the 4-position (displacing bromine)?

• Causality: Fluorine is a superior leaving group in SNAr reactions compared to bromine. Its extreme electronegativity highly polarizes the C–F bond and stabilizes the anionic Meisenheimer complex intermediate. Consequently, the reaction is completely regioselective, preserving the 4-bromo handle for downstream transition-metal catalysis[1].

Catalyst and Base Selection for C–N Coupling

Coupling sterically hindered secondary amines (e.g., bridged bicyclic systems like benzyl 3,8-diazabicyclo[3.2.1]octane-3-carboxylate) to electron-deficient heteroaryls is notoriously challenging.

• The Catalyst (RuPhos Pd G2): We utilize the second-generation Buchwald precatalyst, RuPhos Pd G2. The bulky, electron-rich dialkylbiaryl phosphine ligand (RuPhos) accelerates the oxidative addition of the aryl bromide and provides the necessary steric bulk to force the challenging reductive elimination of the hindered amine[2]. The G2 biphenyl-based palladacycle ensures rapid generation of the active L⋅Pd(0) species at mild temperatures, preventing thermal degradation of the sensitive acetal group.

• The Base ( Cs2​CO3​ ): Strong alkoxide bases (like NaOtBu ) can cause transacetalization or nucleophilic cleavage of the acetal. Cesium carbonate ( Cs2​CO3​ ) is a mild, non-nucleophilic Brønsted base that effectively deprotonates the coordinated amine in the catalytic cycle without compromising the integrity of the 2,2-diethoxyethoxy group[1].

Reaction Optimization & Quantitative Data

The table below summarizes the optimization landscape for the Buchwald-Hartwig amination of 4-bromo-2-(2,2-diethoxyethoxy)pyridine, demonstrating the causality behind the chosen conditions.

Catalyst System (5 mol%)	Base (2.0 eq)	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation
Pd2​(dba)3​ / BINAP	NaOtBu	Toluene	90	< 10%	Complete acetal degradation; extensive side-product formation due to alkoxide attack.
Pd(OAc)2​ / XPhos	Cs2​CO3​	1,4-Dioxane	100	45%	Incomplete conversion; slow generation of active Pd(0) from Pd(II) salt.
RuPhos Pd G2	Cs2​CO3​	Toluene	90	88%	Clean conversion; rapid oxidative addition; acetal remains fully intact.
RuPhos Pd G3	K3​PO4​	Toluene	90	85%	Comparable to G2, but slightly lower solubility of the inorganic base complex.

Synthetic Workflows & Catalytic Cycle

To visualize the logical progression of the synthesis and the underlying organometallic mechanism, refer to the diagrams below.

Caption: Synthetic workflow from starting materials to PROTAC precursor via the bifunctional pyridine hub.

Caption: Catalytic cycle of the Buchwald-Hartwig amination using RuPhos Pd G2 precatalyst.

Experimental Protocols & In-Process Controls

Protocol A: Regioselective Synthesis of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine

This protocol establishes the bifunctional hub via SNAr[1].

• Setup: To an oven-dried 500 mL round-bottom flask equipped with a magnetic stir bar, add 4-bromo-2-fluoropyridine (20.0 g, 113.6 mmol, 1.0 eq) and anhydrous acetonitrile (200 mL).

• Reagent Addition: Add 2,2-diethoxyethanol (22.87 g, 170.4 mmol, 1.5 eq) followed by cesium carbonate ( Cs2​CO3​ , 74.06 g, 227.2 mmol, 2.0 eq) in one portion at 15 °C under a nitrogen atmosphere.

• Reaction: Attach a reflux condenser and heat the heterogeneous mixture to 90 °C for 3 hours.

• Self-Validating In-Process Control (IPC):

  • TLC (10% EtOAc in Petroleum Ether): Check for the disappearance of the starting material ( Rf​≈0.6 ) and the appearance of a new UV-active spot ( Rf​≈0.4 ).

  • LC-MS: Confirm product mass. Expected [M+H]+≈290.0 ( 79Br ) and 292.0 ( 81Br ).

• Workup: Cool the mixture to 20 °C. Filter the suspension through a pad of Celite to remove inorganic salts, washing the filter cake with ethyl acetate (3 × 50 mL). Concentrate the filtrate under reduced pressure.

• Purification: Purify the residue via silica gel flash chromatography (eluting with 0-5% EtOAc in petroleum ether) to afford the product as a pale yellow oil (Yield: ~66%).

Protocol B: Buchwald-Hartwig Amination using RuPhos Pd G2

This protocol couples the building block to a complex secondary amine (e.g., benzyl 3,8-diazabicyclo[3.2.1]octane-3-carboxylate)[1].

• Preparation: In a flame-dried Schlenk flask, combine 4-bromo-2-(2,2-diethoxyethoxy)pyridine (10.0 g, 34.46 mmol, 1.0 eq), benzyl 3,8-diazabicyclo[3.2.1]octane-3-carboxylate (8.49 g, 34.46 mmol, 1.0 eq), and Cs2​CO3​ (22.46 g, 68.93 mmol, 2.0 eq).

• Catalyst Addition: Add RuPhos Pd G2 (1.34 g, 1.72 mmol, 5 mol%).

• Degassing (Critical Step): Add anhydrous, sparged toluene (200 mL). Seal the flask and perform three cycles of freeze-pump-thaw or vigorously sparge the suspension with argon for 15 minutes. Causality note: Oxygen rapidly decomposes the active L⋅Pd(0) intermediate, leading to palladium black precipitation and stalled reactions.

• Reaction: Heat the mixture to 90 °C in a pre-heated oil bath for 12 hours under positive argon pressure.

• Self-Validating In-Process Control (IPC):

  • LC-MS: Analyze an aliquot. The starting bromide ( [M+H]+=290.0/292.0 ) should be consumed. The coupled product should appear at [M+H]+=456.2 .

  • Troubleshooting: If starting material persists after 12 hours, verify the inert atmosphere. Do not increase temperature (to protect the acetal); instead, add an additional 2 mol% of RuPhos Pd G2 and stir for 4 more hours.

• Workup & Purification: Cool to room temperature, dilute with dichloromethane (200 mL), and filter through Celite. Concentrate the filtrate and purify via reverse-phase HPLC or silica gel chromatography (DCM/MeOH gradient) to isolate the PROTAC precursor.

Sources

• 1. WO2021067606A1 - Brm targeting compounds and associated methods of use - Google Patents [patents.google.com]
• 2. Buchwald 催化劑和配體 [sigmaaldrich.com]

Application Note: Advanced Protocol for Sonogashira Cross-Coupling of Bromopyridine Derivatives

Executive Summary

Pyridine and its derivatives are crucial building blocks in the preparation of pharmaceuticals, pesticides, and high-value fine chemicals[1]. Specifically, 3-alkynylpyridine derivatives serve as direct precursors to important heterocyclic compounds, such as azaindoles and quinolines, which are highly sought after in drug discovery[2],[1]. The Sonogashira cross-coupling reaction is one of the most effective methods to form these sp-sp2 carbon-carbon bonds[2]. However, applying this methodology to bromopyridines requires careful optimization. The electron-deficient nature of the pyridine ring and its heteroatom's coordination ability can poison the transition metal catalyst or alter the reaction kinetics, necessitating highly specific, field-proven conditions.

Mechanistic Insights & Causality

The Sonogashira coupling operates via a synergistic, dual catalytic cycle involving palladium and copper[3]. Understanding this mechanism is vital for troubleshooting and optimizing the reaction for heterocyclic substrates.

• Oxidative Addition : The active Pd(0) catalyst inserts into the C-Br bond of the bromopyridine to form a Pd(II) complex[3]. While the electron-deficient nature of the pyridine ring generally facilitates this step, the basic nitrogen atom can competitively coordinate with the palladium center, potentially stalling the catalytic cycle.

• Copper Cycle & Transmetalation : A terminal alkyne reacts with the copper(I) co-catalyst in the presence of an amine base to form a copper(I) acetylide[3]. This intermediate undergoes transmetalation with the Pd(II) complex, transferring the alkynyl group to the palladium center[3].

• Reductive Elimination : The final step forms the desired carbon-carbon bond, releasing the alkynylpyridine product and regenerating the active Pd(0) species[3].

Catalytic cycle of the Sonogashira coupling highlighting Pd and Cu synergistic pathways.

Optimization of Reaction Parameters

To achieve high yields (up to 96%) with bromopyridines, the choice of catalyst, ligand, and solvent must be meticulously controlled[2].

• Catalyst & Ligand : A combination of Pd(CF3COO)2 (2.5 mol%) and PPh3 (5.0 mol%) provides an optimal balance of reactivity and stability for substrates like 2-amino-3-bromopyridines[2]. For highly sensitive substrates prone to Glaser homocoupling (alkyne dimerization), a copper-free system utilizing (AllylPdCl)2 and the sterically demanding P(t-Bu)3 ligand can be employed[4]. Alternatively, heterogeneous catalysis using Pd/C has been successfully applied in DMA/water mixtures, allowing for ultra-low metal contamination and easy catalyst recovery[5].

• Solvent Selection : N,N-Dimethylformamide (DMF) is the standard solvent, providing excellent solubility and stabilizing the transition states at elevated temperatures (100 °C)[2]. However, if homocoupling is a major side reaction (e.g., when coupling 4-bromopyridine hydrochloride), switching the solvent to acetonitrile (CH3CN) significantly diminishes the homocoupling byproduct[6].

• Base : Triethylamine (Et3N) is universally effective as it acts as both a proton scavenger to neutralize the generated HBr and a facilitator for the formation of the copper acetylide[2],[1].

Quantitative Data Summary: Parameter Comparison

Parameter	Standard Optimized Condition	Copper-Free Alternative	Diminished Homocoupling Condition
Catalyst	Pd(CF3COO)2 (2.5 mol%)	(AllylPdCl)2 (2.5 mol%)	Pd Catalyst (2 mol%)
Ligand	PPh3 (5.0 mol%)	P(t-Bu)3 (10 mol%)	PPh3
Co-Catalyst	CuI (5.0 mol%)	None	CuI (1 mol%)
Base	Et3N (1 mL)	Amine Base (2 equiv)	Piperidine or Et3N
Solvent	DMF	DMF (0.92 M)	Acetonitrile (CH3CN)
Temperature	100 °C	Room Temp to 80 °C	Reflux (approx. 80 °C)
Reference	Zhu et al.[2]	ACS Org. Lett.[4]	Washington.edu[6]

Experimental Protocol

The following is a self-validating, step-by-step methodology for the standard coupling of bromopyridine derivatives, optimized for high yield and reproducibility[2],[1].

Step-by-step experimental workflow for the Sonogashira coupling of bromopyridines.

Step 1: Reaction Setup & Degassing Ensure all glassware is oven-dried. To a 10 mL round-bottomed or Schlenk flask, add a magnetic stir bar and purge the system with nitrogen or argon for 10 minutes to establish an inert atmosphere[2],[1]. Causality: Strict anaerobic conditions are required to prevent the oxidative Glaser homocoupling of the terminal alkyne, which is rapidly catalyzed by Cu(I) in the presence of trace oxygen.

Step 2: Catalyst Pre-activation Under the inert atmosphere, charge the flask with Pd(CF3COO)2 (2.5 mol%), PPh3 (5.0 mol%), and CuI (5.0 mol%)[2]. Add 2.0 mL of anhydrous, degassed DMF. Stir the mixture at room temperature for 30 minutes[2]. Causality: This pre-stirring step ensures the complete dissolution of the metal salts and the formation of the active ligated Pd(0) species before the introduction of the competing pyridine substrate.

Step 3: Substrate Addition Add the bromopyridine derivative (0.5 mmol, 1.0 equiv) and the terminal alkyne (0.6 mmol, 1.2 equiv) to the activated catalyst solution[2]. Immediately follow with the addition of triethylamine (1.0 mL)[2].

Step 4: Heating & Monitoring Transfer the flask to a pre-heated oil bath at 100 °C. Maintain heating and vigorous stirring for 3 hours[2]. Monitor the reaction progress via Thin Layer Chromatography (TLC) or LC-MS to confirm the consumption of the bromopyridine[2],[1].

Step 5: Workup & Purification Once the starting material is consumed, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash sequentially with water and brine to remove the DMF and amine salts. Dry the organic layer over anhydrous Na2SO4, concentrate under reduced pressure, and purify the crude product via silica gel column chromatography to isolate the pure 3-alkynylpyridine[1].

Self-Validating System & Troubleshooting

To ensure the integrity of the protocol, utilize the following self-validation checks during the experiment:

• Validation Check 1 (Incomplete Conversion) : If TLC indicates that the bromopyridine is not fully consumed after 3 hours, the basic pyridine nitrogen may be chelating the palladium.

  • Correction: Verify the integrity of the inert atmosphere. If the issue is inherent to the substrate's electronics, switch to a more sterically hindered ligand like P(t-Bu)3 to prevent pyridine coordination[4].

• Validation Check 2 (High Levels of Homocoupling) : The presence of a highly non-polar diyne byproduct indicates oxygen contamination or an overly active copper cycle.

  • Correction: Degas solvents more rigorously using the freeze-pump-thaw method. If homocoupling remains problematic, switch the solvent to acetonitrile[6] or utilize the copper-free protocol[4].

References

• Source: scirp.
• Source: benchchem.
• Source: acs.org (Organic Letters)
• Source: acs.org (The Journal of Organic Chemistry)
• Source: washington.
• Source: wikipedia.

Sources

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• 2. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. depts.washington.edu [depts.washington.edu]

Application Notes and Protocols for the Synthesis of Novel Heterocyclic Compounds from 4-Bromo-2-(2,2-diethoxyethoxy)pyridine

Introduction: A Versatile Scaffold for Drug Discovery

In the landscape of medicinal chemistry and drug development, the pyridine ring is a privileged scaffold, forming the core of numerous biologically active molecules. The strategic functionalization of this heterocycle is paramount for the exploration of structure-activity relationships (SAR) and the generation of novel therapeutic agents. 4-Bromo-2-(2,2-diethoxyethoxy)pyridine emerges as a particularly valuable and versatile starting material. Its utility is threefold: the bromine atom at the 4-position serves as a versatile handle for a variety of cross-coupling reactions, the diethoxyethoxy group at the 2-position acts as a protected hydroxyl or aldehyde functionality, which can be unmasked for subsequent cyclization reactions, and the pyridine nitrogen itself can influence the molecule's overall electronic properties and biological interactions.

This comprehensive guide provides detailed application notes and protocols for the synthesis of novel heterocyclic compounds, specifically focusing on the construction of pyridopyrazine and furopyridine ring systems from 4-Bromo-2-(2,2-diethoxyethoxy)pyridine. These protocols are designed for researchers, scientists, and drug development professionals, offering not just procedural steps, but also the scientific rationale behind the experimental choices, ensuring both reproducibility and a deeper understanding of the underlying chemistry.

Strategic Approaches to Heterocycle Synthesis

The journey from 4-Bromo-2-(2,2-diethoxyethoxy)pyridine to complex heterocyclic architectures involves a series of strategic chemical transformations. The primary pathways explored herein involve initial functionalization at the 4-position via palladium-catalyzed cross-coupling reactions, followed by manipulation of the 2-position to facilitate intramolecular cyclization.

I. Palladium-Catalyzed Cross-Coupling Reactions: The Gateway to Diversity

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon and carbon-nitrogen bonds with high efficiency and functional group tolerance.[1][2] For 4-Bromo-2-(2,2-diethoxyethoxy)pyridine, three key transformations are particularly relevant: the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination, and the Sonogashira coupling. The choice of reaction is dictated by the desired substituent at the 4-position, which in turn influences the final heterocyclic system.

The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds between an organoboron compound and an organic halide.[2][3] In our context, it allows for the introduction of a wide array of aryl, heteroaryl, or vinyl substituents at the 4-position of the pyridine ring.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine

Materials:

• 4-Bromo-2-(2,2-diethoxyethoxy)pyridine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• Triphenylphosphine (PPh₃) (4 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• Toluene/Water (4:1 mixture)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask, add 4-Bromo-2-(2,2-diethoxyethoxy)pyridine, the arylboronic acid, Pd(OAc)₂, and PPh₃.

• Add K₂CO₃ and the toluene/water solvent mixture.

• Degas the mixture by bubbling argon through it for 15 minutes.

• Heat the reaction mixture to 90 °C and stir under an argon atmosphere for 12-24 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solvent under reduced pressure and purify the crude product by silica gel column chromatography.

Causality of Choices: The use of a palladium catalyst is essential for the catalytic cycle of the Suzuki reaction.[2] PPh₃ acts as a ligand to stabilize the palladium complex. K₂CO₃ is the base required to activate the boronic acid. The biphasic toluene/water system is a common and effective solvent mixture for this transformation.

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[1][4] This reaction is instrumental in introducing primary or secondary amines at the 4-position, a key step towards the synthesis of diaminopyridines required for pyridopyrazine synthesis.

Protocol 2: General Procedure for Buchwald-Hartwig Amination of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine

Materials:

• 4-Bromo-2-(2,2-diethoxyethoxy)pyridine (1.0 equiv)

• Amine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2 mol%)

• Xantphos (4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous toluene

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a glovebox, to an oven-dried Schlenk tube, add Pd₂(dba)₃, Xantphos, and NaOtBu.

• Add 4-Bromo-2-(2,2-diethoxyethoxy)pyridine and the amine.

• Add anhydrous toluene and seal the tube.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours.

• Monitor the reaction by TLC. Upon completion, cool to room temperature.

• Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solvent and purify the product by silica gel column chromatography.

Causality of Choices: Pd₂(dba)₃ is a common Pd(0) source for this reaction.[1] Xantphos is a bulky electron-rich phosphine ligand that is highly effective in promoting C-N bond formation.[1] NaOtBu is a strong, non-nucleophilic base that facilitates the deprotonation of the amine.[1] Anhydrous and inert conditions are crucial for the success of this reaction.

The Sonogashira coupling reaction forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[5][6][7] This reaction is the method of choice for introducing an alkyne at the 4-position, which can then be used as a handle for further transformations or as a key component in the construction of certain heterocyclic rings.

Protocol 3: General Procedure for Sonogashira Coupling of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine

Materials:

• 4-Bromo-2-(2,2-diethoxyethoxy)pyridine (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (3 mol%)

• Copper(I) iodide (CuI) (5 mol%)

• Triethylamine (Et₃N)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a Schlenk flask, add 4-Bromo-2-(2,2-diethoxyethoxy)pyridine, PdCl₂(PPh₃)₂, and CuI.

• Add anhydrous THF and Et₃N.

• Degas the mixture with argon for 15 minutes.

• Add the terminal alkyne dropwise.

• Stir the reaction mixture at room temperature for 12-24 hours under an argon atmosphere.

• Monitor the reaction by TLC. Upon completion, filter the mixture through Celite.

• Concentrate the filtrate and dissolve the residue in ethyl acetate.

• Wash with water and brine, then dry over anhydrous Na₂SO₄.

• Purify the product by silica gel column chromatography.

Causality of Choices: The Sonogashira reaction is co-catalyzed by palladium and copper.[7] The palladium complex facilitates the oxidative addition to the aryl bromide, while the copper(I) salt activates the alkyne.[7] Triethylamine acts as both a base and a solvent.

II. Synthesis of Pyridopyrazines: Building a Second Heterocyclic Ring

Pyridopyrazines are a class of fused heterocyclic compounds with significant biological activities.[8][9] Their synthesis often involves the cyclocondensation of a diaminopyridine with a 1,2-dicarbonyl compound.[9][10] Starting from 4-Bromo-2-(2,2-diethoxyethoxy)pyridine, a multi-step sequence is required to generate the necessary diaminopyridine precursor.

Synthetic Strategy:

• Buchwald-Hartwig Amination: Introduce an amino group at the 4-position.

• Nitration: Introduce a nitro group at the 3-position.

• Reduction: Reduce the nitro group to a second amino group.

• Deprotection and Cyclization: Unmask the aldehyde at the 2-position and perform a cyclocondensation reaction.

Diagram of Synthetic Workflow:

Caption: Synthetic workflow for pyridopyrazine derivatives.

Protocol 4: Synthesis of a 3,4-Diaminopyridine Precursor

This protocol outlines the first three steps of the synthetic strategy.

Materials:

• 4-Amino-2-(2,2-diethoxyethoxy)pyridine (from Protocol 2)

• Fuming nitric acid

• Sulfuric acid

• Iron powder

• Acetic acid

Procedure:

Step A: Nitration

• Carefully add 4-Amino-2-(2,2-diethoxyethoxy)pyridine to concentrated sulfuric acid at 0 °C.

• Slowly add fuming nitric acid dropwise while maintaining the temperature below 5 °C.

• Stir the mixture at 0 °C for 2 hours.

• Pour the reaction mixture onto crushed ice and neutralize with a saturated sodium bicarbonate solution.

• Extract the product with ethyl acetate, wash with brine, and dry over Na₂SO₄.

• Purify by column chromatography to obtain 4-Amino-3-nitro-2-(2,2-diethoxyethoxy)pyridine.

Step B: Reduction

• Dissolve the nitro compound in acetic acid.

• Add iron powder in portions and heat the mixture to 80 °C for 4 hours.

• Cool the reaction, filter through Celite, and neutralize the filtrate with sodium bicarbonate.

• Extract the product with ethyl acetate, wash with brine, and dry over Na₂SO₄.

• Purify by column chromatography to yield 3,4-Diamino-2-(2,2-diethoxyethoxy)pyridine.

Protocol 5: Deprotection and Cyclocondensation to form Pyridopyrazines

Materials:

• 3,4-Diamino-2-(2,2-diethoxyethoxy)pyridine

• 1,2-Dicarbonyl compound (e.g., benzil)

• Hydrochloric acid (2M)

• Ethanol

Procedure:

• Dissolve 3,4-Diamino-2-(2,2-diethoxyethoxy)pyridine in ethanol.

• Add 2M HCl and stir at room temperature for 2 hours to effect deprotection of the diethoxyethoxy group to the corresponding aldehyde.

• Add the 1,2-dicarbonyl compound to the reaction mixture.

• Reflux the mixture for 6 hours.

• Cool to room temperature and concentrate the solvent.

• Neutralize with sodium bicarbonate and extract with ethyl acetate.

• Wash with brine, dry over Na₂SO₄, and purify by column chromatography to obtain the desired pyridopyrazine.

Causality of Choices: The acidic conditions for the deprotection of the acetal are standard.[11] The subsequent cyclocondensation is a well-established method for the synthesis of quinoxaline and related heterocyclic systems like pyridopyrazines.[9][10]

III. Synthesis of Furopyridines: Annelation of a Furan Ring

Furopyridines are another important class of heterocyclic compounds with diverse biological properties.[12][13] One synthetic approach involves the construction of the furan ring onto the pyridine core. This can be achieved through an intramolecular cyclization of a precursor bearing appropriate functional groups.

Synthetic Strategy:

• Sonogashira Coupling: Introduce a protected alkyne at the 4-position.

• Deprotection of Acetal: Unmask the aldehyde at the 2-position.

• Intramolecular Cyclization: Induce a 5-endo-dig cyclization to form the furan ring.

Diagram of Synthetic Workflow:

Caption: Synthetic workflow for furopyridine derivatives.

Protocol 6: Synthesis of a Furopyridine Derivative

Materials:

• 4-((Trimethylsilyl)ethynyl)-2-(2,2-diethoxyethoxy)pyridine (from Protocol 3 with TMS-acetylene)

• Hydrochloric acid (2M)

• Potassium carbonate (K₂CO₃)

• Methanol

• Copper(I) iodide (CuI)

• Anhydrous DMF

Procedure:

Step A: Deprotection of Acetal

• Dissolve the starting material in a mixture of THF and 2M HCl.

• Stir at room temperature for 4 hours.

• Neutralize with sodium bicarbonate and extract with ethyl acetate.

• Wash with brine, dry over Na₂SO₄, and concentrate to obtain the crude aldehyde.

Step B: Deprotection of TMS and Cyclization

• Dissolve the crude aldehyde in methanol.

• Add K₂CO₃ and stir at room temperature for 1 hour to remove the TMS group.

• Filter and concentrate the solvent.

• Dissolve the residue in anhydrous DMF, add CuI, and heat to 120 °C for 6 hours.

• Cool, dilute with water, and extract with ethyl acetate.

• Wash with brine, dry over Na₂SO₄, and purify by column chromatography to yield the furopyridine.

Causality of Choices: The deprotection of the TMS group is readily achieved with a mild base like K₂CO₃. The subsequent copper-catalyzed intramolecular cyclization of the o-alkynyl aldehyde is a known method for the synthesis of furan rings.

Data Summary

The following table summarizes typical reaction conditions and expected yields for the key transformations described in this guide.

Reaction	Starting Material	Reagents and Conditions	Product	Typical Yield (%)
Suzuki Coupling	4-Bromo-2-(2,2-diethoxyethoxy)pyridine	Phenylboronic acid, Pd(OAc)₂, PPh₃, K₂CO₃, Toluene/H₂O, 90 °C	4-Phenyl-2-(2,2-diethoxyethoxy)pyridine	75-90
Buchwald-Hartwig	4-Bromo-2-(2,2-diethoxyethoxy)pyridine	Aniline, Pd₂(dba)₃, Xantphos, NaOtBu, Toluene, 100 °C	4-Anilino-2-(2,2-diethoxyethoxy)pyridine	70-85
Sonogashira Coupling	4-Bromo-2-(2,2-diethoxyethoxy)pyridine	Phenylacetylene, PdCl₂(PPh₃)₂, CuI, Et₃N, THF, rt	4-(Phenylethynyl)-2-(2,2-diethoxyethoxy)pyridine	80-95
Pyridopyrazine Synthesis	3,4-Diamino-2-(2,2-diethoxyethoxy)pyridine	Benzil, HCl, EtOH, reflux	2,3-Diphenylpyrido[3,4-b]pyrazin-5-al	60-75 (over 2 steps)
Furopyridine Synthesis	4-Ethynylpicolinaldehyde	CuI, DMF, 120 °C	Furo[3,2-c]pyridine	50-65

Conclusion

4-Bromo-2-(2,2-diethoxyethoxy)pyridine is a highly adaptable and valuable starting material for the synthesis of a diverse range of novel heterocyclic compounds. The protocols and strategies outlined in this guide provide a robust framework for accessing complex molecular architectures, such as pyridopyrazines and furopyridines. By leveraging powerful palladium-catalyzed cross-coupling reactions and strategic cyclization methodologies, researchers can efficiently generate libraries of compounds for screening in drug discovery programs. The detailed explanations of the causality behind experimental choices aim to empower scientists to not only replicate these procedures but also to adapt and innovate upon them for their specific research goals.

References

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• Ahmad, M., et al. (2020). Recent synthetic methodologies for pyridopyrazines: An update. ResearchGate. [Link]

• Kaur, M., & Singh, V. (2021). Condensed Pyridopyrimidines and Pyridopyrazines Containing a Bridgehead Nitrogen Atom: Synthesis, Chemical Properties. Current Organic Chemistry, 25(2), 205-231. [Link]

• Hirota, T., Sasaki, K., & Abe, H. (1993). Furopyridines. Synthesis and Properties. Journal of the Heterocyclic Chemistry, 30(4), 865-879. [Link]

• Reddy, B. V. S., et al. (2009). A Simple, Modular Synthesis of Substituted Pyridines. NIH Public Access. [Link]

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• Cai, M., Sha, J., & Xu, Q. (2013). Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. Molecules, 18(7), 7859–7873. [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Organic-synthesis.org. [Link]

• Trost, B. M., & Nishimura, Y. (2007). A new construction of 2-alkoxypyrans by an acylation-reductive cyclization sequence. Organic letters, 9(10), 1855–1858. [Link]

• Waldmann, H., & Braun, M. (1995). Chemoselective Removal of Protecting Groups from O-Glycosyl Amino Acid and Peptide (Methoxyethoxy)ethyl Esters Using Lipases and Papain. Liebigs Annalen der Chemie, 1995(10), 1845-1852. [Link]

• Dudley, G. B., & coworkers. (2011). Brønsted acid catalyzed intramolecular benzylic cyclizations of alkylpyridines. Organic & Biomolecular Chemistry, 9(18), 6296-6302. [Link]

• University of Southampton. (n.d.). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6. ePrints Soton. [Link]

• Surry, D. S., & Buchwald, S. L. (2014). Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts. Organic Letters, 16(17), 4532–4535. [Link]

• Sławiński, J., & Bednarski, P. J. (2022). Sonogashira cross-coupling as a key step in the synthesis of new glycoporphyrins. RSC Advances, 12(14), 8565–8573. [Link]

• Khan, I., & Ali, S. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. Catalysts, 10(4), 443. [Link]

• Ghorai, M. K., & Kumar, A. (2011). A practical two-step procedure for the preparation of enantiopure pyridines: Multicomponent reactions of alkoxyallenes, nitriles and carboxylic acids followed by a cyclocondensation reaction. Beilstein Journal of Organic Chemistry, 7, 931–938. [Link]

• Al-Zoubi, R. M., & Al-Masoudi, N. A. (2007). SYNTHESIS OF 2,4-DIBROMOPYRIDINE AND 4,4'-DIBROMO-2,2'-BIPYRIDINE. EFFICIENT USAGE IN SELECTIVE BROMINE-SUBSTITUTION UNDER P. HETEROCYCLES, 75(1), 57-63. [Link]

• Jia, T., et al. (2019). Synthesis of Highly Substituted Pyridines via [4 + 2] Cycloadditions of Vinylallenes and Sulfonyl Cyanides. The Journal of Organic Chemistry, 84(24), 16196–16206. [Link]

• Gaß, O., & Maas, G. (2009). Palladium-catalyzed cross coupling reactions of 4-bromo-6H-1,2-oxazines. Beilstein Journal of Organic Chemistry, 5, 44. [Link]

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• K. C. Nicolaou and co-workers. (n.d.). Protective Groups in Synthetic Organic Chemistry. Angew. Chem. Int. Ed., 1998, 37, 2708. [Link]

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Application Note: Deprotection of the Diethoxyethoxy Group on the Pyridine Ring

Subtitle: Protocols, Mechanistic Causality, and Workflow Optimization for Advanced Synthesis

Introduction & Chemical Context

In the multi-step synthesis of complex pyridine-containing therapeutics, the 2,2-diethoxyethoxy group (-O-CH2-CH(OEt)2) serves as a robust and strategic protecting group[1]. By masking a highly reactive terminal aldehyde as a stable diethyl acetal, chemists can subject the pyridine core to harsh synthetic environments—such as strong bases, organometallic reagents, and transition-metal-catalyzed cross-couplings—without degrading the aliphatic side chain [2].

Once the core modifications are complete, the selective deprotection of the diethoxyethoxy group regenerates the oxyacetaldehyde moiety (-O-CH2-CHO). This unmasked aldehyde is a powerful electrophile, frequently utilized in downstream reductive aminations, olefination reactions, or intramolecular Pictet-Spengler cyclizations to construct fused polyheterocyclic scaffolds [3].

Mechanistic Causality: Aqueous Hydrolysis vs. Anhydrous Deacetalization

A fundamental pillar of experimental design is understanding the mechanism behind the reagents chosen. The deprotection of the diethoxyethoxy group is not a monolithic process; it can be driven by two distinct mechanistic pathways depending on the presence of water.

• Pathway A: Standard Aqueous Acid Hydrolysis Under traditional conditions (e.g., HCl in THF/H₂O or aqueous TFA), the deprotection is a classic hydrolysis. The acid protonates one of the ethoxy oxygens, leading to the expulsion of ethanol and the formation of a highly electrophilic oxonium ion. Water then acts as the nucleophile, attacking the oxonium ion to form a hemiacetal intermediate, which rapidly collapses to yield the target aldehyde and a second equivalent of ethanol.

• Pathway B: Anhydrous TFA-Mediated Deacetalization For highly functionalized pyridine derivatives where water might induce unwanted side reactions (e.g., hydration of other functional groups or solubility issues), anhydrous deacetalization is the superior choice. Mechanistic studies have proven that water is not strictly required to convert acetals to carbonyls [4]. When treated with anhydrous trifluoroacetic acid (TFA) in chloroform, the intermediate oxonium ion undergoes nucleophilic attack by the trifluoroacetate anion, forming a discrete hemiacetal TFA ester[5]. This intermediate is subsequently degraded by the initially expelled ethanol, generating the target aldehyde and ethyl trifluoroacetate as a byproduct[4].

Quantitative Data: Comparison of Deprotection Strategies

To assist in protocol selection, the following table summarizes the quantitative and qualitative parameters of common deprotection conditions for pyridine-diethoxyethoxy ethers.

Deprotection System	Solvent	Temp (°C)	Time (h)	Typical Yield	Mechanistic Pathway	Key Advantage / Note
1 M HCl	THF / H₂O	20–25	2–4	85–95%	Aqueous Hydrolysis	Highly cost-effective; rapid cleavage.
TFA (Excess)	CHCl₃ (Anhydrous)	20–25	1–20	90–95%	Hemiacetal TFA Ester	Ideal for water-sensitive substrates [4].
TsOH (Cat.)	Acetone / H₂O	50–60	4–8	80–90%	Aqueous Hydrolysis	Mild acidity; preserves sensitive functional groups[2].
BBr₃	DCM	-78 to 0	1–2	N/A	Ether Cleavage	Caution: Cleaves the ether bond entirely, yielding the pyridinol[6].

Experimental Protocols

A self-validating protocol ensures that the chemist can monitor the reaction's progress and confirm success without ambiguity. The disappearance of the acetal signals (a triplet for the CH and a multiplet/quartet for the CH₂ groups) and the appearance of a distinct aldehyde proton signal (~9.5–10.0 ppm) in ¹H NMR are the primary validation metrics[4].

Protocol A: Anhydrous TFA-Mediated Deprotection

Recommended for water-sensitive pyridine intermediates.

• Preparation : In an oven-dried round-bottom flask purged with inert gas (N₂ or Argon), dissolve the 2-(2,2-diethoxyethoxy)pyridine derivative (1.0 equiv, e.g., 10 mmol) in anhydrous chloroform to achieve a 0.5 M concentration.

• Reagent Addition : Cool the solution to 0 °C using an ice bath. Slowly add anhydrous trifluoroacetic acid (TFA, 6.0 equiv) dropwise via syringe to control any mild exotherm[4].

• Reaction Execution : Remove the ice bath and allow the reaction to stir at ambient temperature. Monitor the reaction via TLC (typically using a Hexane/EtOAc gradient). The reaction is usually complete within 1 to 20 hours depending on the steric bulk around the pyridine ring[5].

• Quench and Workup : Once complete, concentrate the reaction mixture under reduced pressure to remove the bulk of the TFA and chloroform. Dilute the residue with ethyl acetate and carefully quench with saturated aqueous NaHCO₃ until CO₂ evolution ceases and the pH is ~7-8.

• Isolation : Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo. The resulting aldehyde can often be used directly in the next step (e.g., Pictet-Spengler cyclization) without further purification to avoid degradation[3].

Protocol B: Mild Aqueous Hydrolysis (TsOH Method)

Recommended for robust substrates requiring mild pH control.

• Preparation : Dissolve the substrate in a 4:1 mixture of Acetonitrile and Water (0.2 M).

• Reaction Execution : Add p-Toluenesulfonic acid monohydrate (TsOH·H₂O, 0.2 equiv). Stir the mixture at 50 °C for 4-8 hours.

• Validation : Monitor by LC-MS. The mass of the product should reflect the loss of the diethyl acetal and the addition of the aldehyde oxygen (Net mass change: -74 Da). Note: The aldehyde may partially exist as a hydrate (gem-diol) in the aqueous mixture[2].

• Workup : Neutralize the mixture to pH 6-7 using 1M NaOH. Extract with dichloromethane (3x), dry over Na₂SO₄, and concentrate.

Process Visualizations

Caption: Divergent mechanistic pathways for the deprotection of the diethoxyethoxy group.

Caption: Step-by-step experimental workflow for anhydrous TFA-mediated deacetalization.

References

• Google Patents | Processes for the preparation of selective estrogen receptor degraders (US11926634B2).

• ResearchGate | Intramolecular Pictet-Spengler Reaction of Cyclic Iminium ions: A Novel Access to Benzo[1,4] oxazepine Fused Tetrahydroisoquinoline and Tetrahydro-β-carboline Analogues. Available at:[Link]

• The Journal of Organic Chemistry (ACS Publications) | Wang, Y., et al. Mechanistic Pathways in CF3COOH-Mediated Deacetalization Reactions. (2010). Available at:[Link]

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Application Note: Purple Light-Promoted, Transition-Metal-Free Coupling of 4-Bromopyridines with Grignard Reagents

Executive Summary & Strategic Context

The synthesis of alkyl- and arylpyridines is a cornerstone of pharmaceutical development and ligand design (e.g., 2,2′-bipyridines for photocatalysis). Historically, these scaffolds have been accessed via Minisci reactions or transition-metal-catalyzed cross-couplings (such as Suzuki, Negishi, or Kumada couplings). However, these traditional methods often require expensive palladium or nickel catalysts, specialized ligands, and harsh thermal conditions, while introducing the risk of toxic heavy-metal contamination in late-stage drug APIs[1].

Recent breakthroughs have demonstrated a highly efficient, transition-metal-free alternative: the purple light-promoted radical coupling of 4-bromopyridines with Grignard reagents[2]. By leveraging a photoinduced Single Electron Transfer (SET) mechanism, this protocol allows for the direct coupling of primary/secondary alkyl, aryl, heteroaryl, and alkynyl Grignard reagents at ambient temperature using standard glassware and ethereal solvents[1]. This application note details the mechanistic rationale, substrate scope, and a self-validating experimental protocol designed for high reproducibility.

Mechanistic Rationale: The Photoinduced SRN Pathway

Understanding the reaction mechanism is critical for troubleshooting and optimizing the coupling process. Unlike traditional transition-metal catalysis, which relies on oxidative addition and reductive elimination, this photochemical method operates via a Radical Nucleophilic Substitution (SRN) pathway[1].

• Complexation: The Grignard reagent acts as a weak Lewis acid, coordinating with the nitrogen of the 4-bromopyridine to form a pre-reaction complex in the Et2O/THF solvent mixture.

• Photoinduced Electron Transfer (PET): Irradiation with 400 nm (purple) light excites this complex, stimulating a single electron transfer from a second molecule of the Grignard reagent to the bromopyridine[2].

• Radical Generation: The resulting bromopyridine radical anion rapidly expels a bromide ion, generating a highly reactive 4-pyridyl radical.

• Coupling & Propagation: The pyridyl radical reacts with the Grignard reagent to form the coupled product radical anion, which then transfers an electron to another molecule of 4-bromopyridine, propagating the SRN chain[1].

Expert Insight: Radical clock experiments have definitively proven that the reaction proceeds via a pyridyl radical, not an alkyl or aryl radical derived from the Grignard reagent[1]. This causality explains why secondary alkyl Grignard reagents (like cyclohexylmagnesium bromide) couple efficiently without undergoing the rapid β-hydride elimination typically seen in palladium-catalyzed systems.

Fig 1. Photoinduced SRN mechanism for transition-metal-free coupling of 4-bromopyridine.

Substrate Scope & Quantitative Performance

The protocol exhibits broad functional group tolerance. Notably, constant irradiation is strictly required; light on/off experiments confirm that the reaction ceases immediately in the dark, verifying the continuous need for PET initiation[1].

Table 1: Representative Scope and Yields for Photo-Promoted Coupling with 4-Bromopyridines

Grignard Reagent Type	Representative Substrate	Equivalents	Time (h)	Isolated Yield (%)
Primary Alkyl	Ethylmagnesium bromide	2.0	12	~80 - 85
Secondary Alkyl	Cyclohexylmagnesium bromide	2.0	12	90
Aryl	Phenylmagnesium bromide	2.0	12	85
Alkynyl	Phenylethynylmagnesium bromide	2.0	12	52
Heteroaryl	2-Pyridylmagnesium bromide	2.0	30	70

Data synthesized from Lei et al. (2024) demonstrating the versatility of the transition-metal-free protocol[1].

Step-by-Step Experimental Protocol

To ensure a self-validating workflow, this protocol integrates rigorous reagent quantification and controlled atmospheric conditions.

Phase 1: Reagent Validation (Grignard Titration)

Causality: Grignard reagents degrade over time via moisture exposure or homocoupling. Using an unverified concentration leads to incomplete conversion of the 4-bromopyridine or excessive side-product formation.

• Prepare a 0.5 M solution of anhydrous LiCl in THF.

• Dissolve exactly 254 mg (1.00 mmol) of Iodine (I2) in 4.0 mL of the LiCl/THF solution[3].

• Dropwise, add the Grignard reagent to the stirred I2 solution until the dark brown color completely dissipates (decoloration).

• Calculate the exact molarity of the Grignard reagent based on the volume required to quench the 1.00 mmol of I2.

Phase 2: Photochemical Reaction Setup

Causality: The choice of an ethereal solvent mixture (Et2O/THF) is deliberate. Et2O stabilizes the radical intermediates and prevents excessive solvent-derived side reactions that occur in pure THF[1].

• Preparation: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 4-bromopyridine (158 mg, 1.00 mmol).

• Solvent Addition: Add the titrated Grignard reagent (2.00 mmol, typically in THF) followed by 4.0 mL of anhydrous Et2O (freshly distilled over sodium and stored over 4Å molecular sieves)[3].

• Degassing (Critical Step): Evacuate the Schlenk tube gently and backfill with high-purity N2. Repeat this cycle three times. Alternatively, perform three freeze-pump-thaw cycles.

  • Validation Check: Oxygen is a potent radical scavenger. If the reaction mixture turns unexpectedly dark brown and yields are poor, atmospheric oxygen has likely quenched the pyridyl radical, terminating the SRN chain.

Phase 3: Irradiation and Workup

• Irradiation: Place the Schlenk tube approximately 3 cm away from a purple LED light source (400 nm).

  • Causality: 400 nm provides the exact energy required to excite the Grignard-bromopyridine complex without triggering the deep-UV degradation pathways of the pyridine ring[3].

• Temperature Control: Maintain the reaction at ambient temperature (~25 °C) using a simple desk fan. Do not allow the LEDs to heat the reaction, as elevated temperatures can cause the Grignard reagent to rapidly undergo Mg-Br exchange or thermal degradation[3].

• Monitoring: Stir under constant irradiation for 12 to 30 hours (refer to Table 1 for specific substrate times). Monitor the disappearance of 4-bromopyridine via TLC.

• Quenching & Extraction: Once complete, cool the mixture to 0 °C and quench slowly with 4 mL of saturated aqueous NH4Cl. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

• Purification: Dry the combined organic layers over anhydrous Na2SO4, concentrate in vacuo, and purify via silica gel flash chromatography.

References

• Lei, X., Wang, Y., Ma, S., & Jiao, P. (2024). Purple Light-Promoted Coupling of Bromopyridines with Grignard Reagents via SET. Journal of Organic Chemistry, 89(10), 7148-7155. Available at:[Link]

• Organic Chemistry Portal. (2024). Purple Light-Promoted Coupling of Bromopyridines with Grignard Reagents via SET - Abstract & Details. Available at:[Link]

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• 3. pubs.acs.org [pubs.acs.org]

The Alchemist's Handle: A Guide to Bromopyridines as Pivotal Intermediates in Pharmaceutical Synthesis

This technical guide provides an in-depth exploration of bromopyridines, elucidating their critical function as versatile and indispensable intermediates in the landscape of modern drug discovery and development. We will dissect the chemical principles that underpin their utility, present robust and validated protocols for their key transformations, and illustrate their impact through real-world applications in the synthesis of market-approved pharmaceuticals. This document is designed for the practicing medicinal or process chemist seeking to harness the full potential of these foundational building blocks.

The Strategic Importance of Bromopyridines in Medicinal Chemistry

The pyridine ring is a privileged scaffold in medicinal chemistry, appearing in a vast portfolio of therapeutic agents. Its nitrogen atom acts as a hydrogen bond acceptor and can be protonated under physiological conditions, enhancing solubility and enabling key interactions with biological targets. Within this class, bromopyridines have risen to prominence as exceptionally valuable synthetic intermediates.[1] Their utility is anchored in the carbon-bromine (C-Br) bond, a superb "chemical handle" for a host of powerful transition-metal-catalyzed cross-coupling reactions.[2][3]

The strategic placement of the bromine atom—whether at the 2, 3, or 4-position—profoundly influences the electronic properties of the ring and provides regiochemical control for subsequent functionalization. The electron-withdrawing nature of the pyridine nitrogen generally enhances the reactivity of the C-Br bond towards oxidative addition, a crucial first step in many catalytic cycles.[3] This reactivity allows chemists to forge new carbon-carbon and carbon-heteroatom bonds with precision, facilitating the modular assembly of complex molecular architectures required for modern pharmaceuticals.[2]

The Chemist's Toolkit: Key Transformations of Bromopyridines

The conversion of a simple bromopyridine into a complex, functionalized molecule is typically achieved through a select group of highly reliable and versatile cross-coupling reactions.

Suzuki-Miyaura Cross-Coupling: Forging C-C Bonds

The palladium-catalyzed Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of a C-C bond between a bromopyridine and an organoboron compound (e.g., a boronic acid or ester). Its widespread adoption is due to its mild reaction conditions, exceptional functional group tolerance, and the commercial availability of a vast array of boronic acid building blocks.[3]

Causality Behind the Mechanism: The reaction proceeds via a well-established catalytic cycle. The choice of base is critical; it facilitates the transmetalation step by forming a more nucleophilic "ate" complex with the boronic acid, which then efficiently transfers its organic group to the palladium center.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The formation of C-N bonds is paramount in pharmaceutical synthesis, as the arylamine motif is present in countless drugs. The palladium-catalyzed Buchwald-Hartwig amination provides a powerful and general method for coupling bromopyridines with a diverse range of amines.[4][5]

Expertise in Ligand Selection: The success of this reaction is critically dependent on the choice of phosphine ligand complexed to the palladium catalyst. Early iterations were limited in scope. The development of bulky, electron-rich biarylphosphine ligands (e.g., XPhos, SPhos, RuPhos) was a watershed moment. These ligands accelerate the rate-limiting reductive elimination step, which forms the C-N bond and regenerates the active Pd(0) catalyst, thereby enabling the coupling of less reactive substrates under milder conditions.

Sonogashira Coupling: Introducing Alkynyl Functionality

For the synthesis of carbon-carbon triple bonds, the Sonogashira coupling is the preeminent method. It involves the reaction of a bromopyridine with a terminal alkyne, co-catalyzed by palladium and a copper(I) salt. The resulting alkynylpyridines are not only found in some APIs but are also versatile intermediates for further transformations, such as the synthesis of azaindoles and other fused heterocyclic systems.[6]

From Theory to Practice: Field-Tested Protocols

The following protocols are designed to be robust starting points. For any new substrate combination, small-scale optimization of catalyst, ligand, base, and temperature is always recommended.

Protocol: Suzuki-Miyaura Coupling of 3-Bromopyridine with 4-Methoxyphenylboronic Acid

Materials:

• 3-Bromopyridine

• 4-Methoxyphenylboronic acid

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Sodium Carbonate (Na₂CO₃)

• 1,4-Dioxane

• Water (degassed)

Procedure:

• To a flame-dried Schlenk flask, add 3-bromopyridine (1.0 mmol, 1.0 eq), 4-methoxyphenylboronic acid (1.2 mmol, 1.2 eq), sodium carbonate (2.5 mmol, 2.5 eq), and Pd(dppf)Cl₂ (0.03 mmol, 3 mol%).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add degassed 1,4-dioxane (8 mL) and degassed water (2 mL) via syringe.

• Heat the reaction mixture to 90 °C with vigorous stirring for 4-12 hours.

• Monitor reaction completion by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic phase sequentially with water (15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield 3-(4-methoxyphenyl)pyridine.

Self-Validation: The identity and purity of the product should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry, and compared against literature data. Purity should be ≥95% as determined by HPLC.

Protocol: Buchwald-Hartwig Amination of 2-Bromopyridine with Aniline

Caption: A typical experimental workflow for Buchwald-Hartwig C-N coupling.

Materials:

• 2-Bromopyridine

• Aniline

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene

Procedure:

• Inside a glovebox, charge an oven-dried vial with Pd₂(dba)₃ (0.02 mmol, 2 mol%), XPhos (0.048 mmol, 4.8 mol%), and sodium tert-butoxide (1.4 mmol, 1.4 eq).

• Add 2-bromopyridine (1.0 mmol, 1.0 eq) and anhydrous toluene (4 mL).

• Finally, add aniline (1.1 mmol, 1.1 eq), seal the vial with a Teflon-lined cap, and remove from the glovebox.

• Heat the reaction mixture in a pre-heated oil bath at 110 °C for 12-24 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of celite to remove inorganic salts.

• Concentrate the filtrate and purify the crude product by flash chromatography to yield N-phenylpyridin-2-amine.

Real-World Impact: Bromopyridines in Marketed Pharmaceuticals

The strategic application of bromopyridine coupling is evident in the synthesis of numerous blockbuster drugs.

• Brexpiprazole (Rexulti®): An atypical antipsychotic, the synthesis of Brexpiprazole involves a crucial Buchwald-Hartwig amination step to couple a piperazine derivative with an aryl bromide.[4] This demonstrates the industrial scalability and reliability of this C-N bond-forming reaction.

• c-Met Kinase Inhibitors: Many developmental and approved kinase inhibitors for cancer therapy, such as Crizotinib, utilize a core structure assembled via a Suzuki coupling.[4] A key disconnection often involves a bromopyridine intermediate which is coupled to another heterocyclic boronic acid to rapidly build the complex bi-heterocyclic scaffold.

• Zimelidine: An early selective serotonin reuptake inhibitor (SSRI), zimelidine's synthesis highlights the utility of 3-bromopyridine as a key starting material.[7]

At-a-Glance: Comparative Data Summary

Reaction Type	Bond Formed	Key Reactants	Typical Catalyst System	Typical Yields	Key Advantage
Suzuki-Miyaura	C(sp²)–C(sp²)	Bromopyridine, Boronic Acid/Ester	Pd(0) or Pd(II) / Phosphine Ligand	75-98%	High functional group tolerance
Buchwald-Hartwig	C(sp²)–N	Bromopyridine, Amine/Amide	Pd(0) / Bulky Biarylphosphine	70-95%	Broad amine scope
Sonogashira	C(sp²)–C(sp)	Bromopyridine, Terminal Alkyne	Pd(0) / Phosphine + Cu(I) salt	65-90%	Direct formation of C-C triple bonds

Table 1. A comparative overview of the primary cross-coupling reactions utilizing bromopyridine intermediates.

Conclusion: An Indispensable Tool for Innovation

Bromopyridines are far more than simple chemical commodities; they are strategic enablers of molecular complexity. Their predictable and versatile reactivity in cornerstone reactions like the Suzuki, Buchwald-Hartwig, and Sonogashira couplings allows for the efficient, modular, and scalable synthesis of novel pharmaceutical candidates. A deep understanding of the principles governing these transformations, coupled with robust and validated protocols, empowers chemists to accelerate the drug discovery process and ultimately deliver new therapies to patients. The "alchemist's handle" of the C-Br bond on a pyridine ring will undoubtedly continue to be a key tool in forging the medicines of tomorrow.

References

• Ningbo Innopharmchem Co., Ltd. (n.d.). The Role of 3-Bromopyridine in Modern Pharmaceutical Synthesis.
• Ningbo Innopharmchem Co., Ltd. (n.d.). The Crucial Role of 2-Bromopyridine in Modern Pharmaceutical Synthesis.
• Blog. (2025, June 18). How to synthesize 4 - bromopyridine hydrochloride?
• BenchChem. (2025). A Comparative Guide to 6-Bromopyridin-3-amine and Other Brominated Pyridines in Cross-Coupling Reactions.
• Google Patents. (n.d.). CN104130183A - Synthetic method for 3-bromopyridine.
• Baran, P., et al. (2023, June 20). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. PMC.
• Ruiz-Castillo, P., & Buchwald, S. L. (2016, September 30). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews.
• Scientific Research Publishing Inc. (n.d.). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Scirp.org.

Sources

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 7. CN104130183A - Synthetic method for 3-bromopyridine - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Cross-Coupling Yields for 4-Bromo-2-(2,2-diethoxyethoxy)pyridine

Welcome to the Advanced Synthesis Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific synthetic bottlenecks associated with 4-Bromo-2-(2,2-diethoxyethoxy)pyridine . This molecule is a highly valuable building block, frequently utilized in the synthesis of complex pharmacophores such as SMARCA2/BRM degraders[1].

However, its structural features—specifically the acid-sensitive acetal group and the Lewis-basic pyridine nitrogen—present unique challenges during palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura and Buchwald-Hartwig aminations). This guide synthesizes field-proven methodologies, mechanistic causality, and self-validating protocols to help you achieve >85% yields.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why am I seeing significant acetal cleavage (aldehyde formation) during my Suzuki-Miyaura coupling? The Causality: The 2,2-diethoxyethoxy moiety is an acetal, which is highly sensitive to acidic environments and elevated temperatures in the presence of water. Many commercial boronic acids contain boroxine anhydrides or trace acidic impurities. When coupled with standard aqueous bases (like Na₂CO₃) and heating, the acetal undergoes rapid hydrolysis to form the corresponding aldehyde (2-(4-bromopyridin-2-yloxy)acetaldehyde). The Solution: Transition to strictly anhydrous conditions. Utilize boronic acid pinacol (Bpin) esters instead of free boronic acids[2], and employ anhydrous mild bases such as Cs₂CO₃ or K₃PO₄ in dry dioxane or toluene.

Q2: My Buchwald-Hartwig amination stalls at 40% conversion, leaving unreacted starting material. How can I overcome catalyst poisoning? The Causality: The pyridine nitrogen is a strong σ-donor that can competitively coordinate to the active Pd(II) intermediate, pulling the catalyst off-cycle into a stable, inactive resting state[3]. Furthermore, the electron-donating nature of the 2-alkoxy group slightly enriches the pyridine ring, making oxidative addition slower than in highly electron-deficient pyridines. The Solution: You must use sterically bulky, electron-rich bidentate ligands (e.g., Xantphos or BINAP) or specialized monodentate ligands (e.g., BrettPhos). These ligands create a steric shield around the palladium center, preventing pyridine coordination while simultaneously accelerating the reductive elimination step[3],[4].

Q3: I am observing high levels of hydrodehalogenation (reduction of the C-Br bond). What causes this? The Causality: Protodehalogenation occurs when transmetalation is slow, allowing the Pd(II)-aryl complex to undergo β-hydride elimination (often from aliphatic amine substrates or alcoholic solvents) followed by reductive elimination of the des-bromo byproduct[2]. The Solution: Avoid alcoholic solvents entirely. Increase the equivalents of your nucleophile/boronic ester to drive the transmetalation rate, and switch to a highly active precatalyst system like Pd₂(dba)₃ with SPhos[4].

Part 2: Visualizing the Workflow & Failure Points

To effectively troubleshoot, you must understand where the catalytic cycle breaks down. The diagram below maps the specific failure nodes for 4-Bromo-2-(2,2-diethoxyethoxy)pyridine.

Caption: Catalytic cycle highlighting specific failure points for 4-Bromo-2-(2,2-diethoxyethoxy)pyridine.

Diagnostic Decision Tree

Caption: Diagnostic workflow for troubleshooting cross-coupling failures via LC-MS mass markers.

Part 3: Quantitative Data & Condition Matrix

The following table summarizes the optimization landscape for coupling reactions involving 4-bromopyridines with sensitive functional groups. Selecting the right combination of catalyst, base, and solvent is critical to preserving the acetal while achieving high conversion[5],[4].

Reaction Type	Catalyst / Ligand System	Base & Solvent	Temp (°C)	Acetal Preservation	Expected Yield (%)
Suzuki-Miyaura	Pd(PPh₃)₄ (5 mol%)	Na₂CO₃ (aq) / THF	80	Low (Aldehyde formed)	< 30%
Suzuki-Miyaura	Pd(dppf)Cl₂ (5 mol%)	K₃PO₄ (aq) / Dioxane	90	Moderate	55 - 65%
Suzuki-Miyaura	Pd₂(dba)₃ / SPhos	Cs₂CO₃ (anhyd) / Toluene	100	High	85 - 92%
Buchwald-Hartwig	Pd(OAc)₂ / BINAP	NaOtBu / Toluene	80	Low (Base degradation)	40 - 50%
Buchwald-Hartwig	Pd₂(dba)₃ / Xantphos	DBU / MeCN-PhMe	140	Moderate	60 - 75%
Buchwald-Hartwig	Pd₂(dba)₃ / Xantphos	Cs₂CO₃ / Dioxane	100	High	88 - 95%

Part 4: Self-Validating Experimental Protocols

To ensure reproducibility and trust in your workflow, these protocols are designed as self-validating systems . They include specific analytical checkpoints (LC-MS mass markers) that confirm the success of each mechanistic step before you proceed to workup.

Protocol A: Acetal-Preserving Suzuki-Miyaura Coupling

Optimized for coupling with aryl/heteroaryl boronic acid pinacol esters.

Materials:

• 4-Bromo-2-(2,2-diethoxyethoxy)pyridine (1.0 equiv)

• Aryl/Heteroaryl Bpin ester (1.5 equiv)

• Pd₂(dba)₃ (0.02 equiv, 4 mol% Pd)

• SPhos (0.08 equiv)

• Anhydrous Cs₂CO₃ (3.0 equiv)

• Anhydrous Toluene (0.1 M)

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-Bromo-2-(2,2-diethoxyethoxy)pyridine, the Bpin ester, Pd₂(dba)₃, SPhos, and finely powdered anhydrous Cs₂CO₃.

• Degassing: Seal the flask with a rubber septum. Evacuate the flask and backfill with ultra-pure Argon (repeat 3 times).

• Solvent Addition: Add anhydrous, degassed toluene via syringe. Stir the deep red/brown mixture at room temperature for 5 minutes to ensure initial complexation.

• Heating & Validation Checkpoint 1: Heat the reaction to 100 °C. After 2 hours, withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Validation: You should observe the disappearance of the starting material isotopic doublet at m/z 290/292 [M+H]⁺.

  • Failure Mode Check: If a peak at m/z 216/218 [M+H]⁺ appears, moisture has breached your system, causing acetal hydrolysis. Halt the reaction, discard, and re-dry your reagents.

• Completion & Workup: Once LC-MS confirms complete conversion (typically 4-6 hours), cool to room temperature. Filter the crude mixture through a short pad of Celite to remove palladium black and inorganic salts, eluting with ethyl acetate.

• Purification: Concentrate under reduced pressure and purify via flash column chromatography (neutral alumina is preferred over silica to prevent on-column acetal degradation).

Protocol B: Buchwald-Hartwig Amination

Optimized for primary and secondary amines while preventing pyridine-induced catalyst poisoning[3],[5].

Materials:

• 4-Bromo-2-(2,2-diethoxyethoxy)pyridine (1.0 equiv)

• Amine nucleophile (1.2 equiv)

• Pd₂(dba)₃ (0.025 equiv, 5 mol% Pd)

• Xantphos (0.075 equiv)

• Anhydrous Cs₂CO₃ (2.5 equiv)

• Anhydrous 1,4-Dioxane (0.1 M)

Step-by-Step Methodology:

• Preparation: Charge a dry reaction vial with 4-Bromo-2-(2,2-diethoxyethoxy)pyridine, the amine, Pd₂(dba)₃, Xantphos, and Cs₂CO₃[1].

• Atmosphere Control: Purge the vial with Nitrogen for 10 minutes. Add anhydrous 1,4-dioxane.

• Heating & Validation Checkpoint 1: Heat the mixture to 100 °C. Monitor at the 3-hour mark via LC-MS.

  • Validation: The presence of the desired product mass indicates successful transmetalation and reductive elimination.

  • Failure Mode Check: If the starting material (m/z 290/292) remains dominant with no product formation, the pyridine has poisoned the catalyst. This indicates the Xantphos ligand was either oxidized (check for Xantphos oxide mass) or insufficiently loaded.

• Workup: Cool to room temperature, dilute with dichloromethane, and wash with water (to remove Cs salts) and brine. Dry the organic layer over anhydrous Na₂SO₄.

• Purification: Concentrate and purify via silica gel chromatography (using a gradient of petroleum ether/ethyl acetate with 1% triethylamine to buffer the silica and protect the acetal).

References

• Brm targeting compounds and associated methods of use - Google Patents, Google P
• Application Notes and Protocols: Buchwald-Hartwig Amination of N-(4-Bromopyridin-2-yl)acetamide - Benchchem, Benchchem,
• A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds, Organic Chemistry Portal,
• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in B
• Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters, PMC,

Sources

• 1. WO2021067606A1 - Brm targeting compounds and associated methods of use - Google Patents [patents.google.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds [organic-chemistry.org]
• 5. chemrxiv.org [chemrxiv.org]

Technical Support Center: Troubleshooting 4-Bromopyridine Reactivity in C-C Cross-Coupling

Welcome to the Technical Support Center for transition-metal-catalyzed cross-coupling of azaarenes. 4-Bromopyridines are notorious among synthetic chemists and drug development professionals for their sluggish reactivity, unpredictable yields, and tendency to degrade.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to help you overcome the unique challenges associated with 4-bromopyridine substrates in Suzuki-Miyaura, Heck, Stille, and Negishi couplings.

Part 1: Mechanistic Root Causes

Before troubleshooting, it is critical to understand why 4-bromopyridine behaves differently than standard aryl halides like bromobenzene[1]. The difficulties stem from two distinct chemical properties of the pyridine ring:

• Catalyst Poisoning (The "Nitrogen Problem"): The lone pair on the pyridine nitrogen is a strong σ-donor. It aggressively competes with your carefully chosen ligands and substrates for vacant coordination sites on the Palladium (or Nickel) center. This forms highly stable, off-cycle inactive complexes, effectively halting the catalytic cycle (catalyst poisoning)[2][3].

• Substrate Instability (Self-Quaternization): As a free base, the nucleophilic nitrogen of one 4-bromopyridine molecule can attack the electrophilic C4-position of another, displacing the bromide ion. This leads to rapid self-polymerization (often observed as the reagent turning pink or black)[4][5].

Fig 1: Suzuki-Miyaura cycle illustrating the catalyst poisoning pathway by 4-bromopyridine.

Part 2: Reagent Handling & Preparation FAQs

Q: My 4-bromopyridine bottle contains a solid salt, but my protocol calls for a liquid. How do I use it? A: Because of its instability, 4-bromopyridine is commercially supplied as a hydrochloride salt (4-bromopyridine·HCl)[6]. You cannot use this directly in base-sensitive cross-couplings without accounting for the HCl. You have two options:

• Option A (In Situ Neutralization): Add the solid salt directly to the reaction mixture but add an extra 1.1 equivalents of your inorganic base (e.g., K₂CO₃, Cs₂CO₃) to neutralize the HCl salt in the flask[5].

• Option B (Ex Situ Freebasing): For moisture-sensitive or base-sensitive reactions, you must generate the free base immediately prior to use.

Q: I tried to freebase 4-bromopyridine·HCl, but the solvent evaporated and the residue turned bright pink/black. What happened? A: You over-concentrated the free base. Without the HCl protecting the nitrogen, the molecules underwent rapid self-quaternization (polymerization)[4][5]. Never evaporate 4-bromopyridine free base to dryness. Use the protocol below to generate a stock solution.

Protocol 1: Safe Ex Situ Freebasing of 4-Bromopyridine·HCl

Mechanistic rationale: Utilizing a biphasic system prevents the localized concentration of the free base, while DCM extraction keeps the reactive species solvated to prevent polymerization[5].

• Weigh the required amount of 4-bromopyridine·HCl into a separatory funnel.

• Add a saturated aqueous solution of NaHCO₃ (expect effervescence).

• Extract immediately with Dichloromethane (DCM) (3 × 10 mL).

• Combine the organic layers and dry over anhydrous MgSO₄.

• Filter the drying agent.

• CRITICAL STEP: Concentrate the DCM on a rotary evaporator only until 1-2 mL of solvent remains. Do not apply high vacuum.

• Immediately transfer this stock solution into your cross-coupling reaction vessel[5].

Fig 2: Decision tree for handling and neutralizing 4-bromopyridine hydrochloride.

Part 3: Optimizing the Catalytic System

Q: My Suzuki coupling with 4-bromopyridine stalled at 20% conversion using Pd(PPh₃)₄. How do I fix this? A: Pd(PPh₃)₄ is highly susceptible to nitrogen poisoning[7]. The triphenylphosphine ligands are relatively labile and easily displaced by the pyridine nitrogen. Solution: Switch to a catalyst system utilizing bulky, electron-rich ligands. Buchwald ligands (like XPhos , SPhos , or RuPhos ) or N-Heterocyclic Carbenes (NHCs ) are highly recommended[3][8].

• Electronic effect: The electron-rich nature of these ligands accelerates the oxidative addition into the electron-deficient C-Br bond.

• Steric effect: The massive steric bulk of ligands like XPhos creates a "protective pocket" around the palladium center, physically blocking the pyridine nitrogen from coordinating and poisoning the catalyst[3].

Q: I am seeing a lot of phenylated impurities in my product mass spec. Where are they coming from? A: When using triphenylphosphine (PPh₃) based catalysts with sluggish substrates like 4-bromopyridine, the catalytic cycle is slow enough that side reactions occur. Specifically, aryl groups can migrate from the phosphorus atom of the ligand to the palladium center, resulting in phenylated byproducts[7][9]. Switching to dialkylbiaryl phosphine ligands (Buchwald ligands) completely suppresses this impurity pathway[9].

Quantitative Comparison: Ligand Effects on 4-Bromopyridine Reactivity

The following table summarizes the general reactivity trends observed when coupling 4-bromopyridines under varying catalytic conditions[1][3][8].

Ligand / Precatalyst	Catalyst Loading	Typical Conversion	Catalyst Poisoning Risk	Phenyl Impurities
PPh₃ (e.g., Pd(PPh₃)₄)	5 - 10 mol%	< 30%	High (Severe)	Yes
dppf (e.g., Pd(dppf)Cl₂)	5 mol%	50 - 65%	Moderate	Minimal
XPhos (Pd-G3/G4 precatalyst)	1 - 2 mol%	> 95%	Low	None
NHC (e.g., IPr-Pd-PEPPSI)	1 - 2 mol%	> 90%	Low	None

Part 4: Advanced Workarounds & Protocols

Q: Even with XPhos, my highly functionalized 4-bromopyridine won't couple. Are there substrate-level modifications I can make? A: Yes. If steric tuning of the catalyst fails, you must temporarily mask the nucleophilicity of the pyridine nitrogen. The most reliable method is N-oxidation . By converting the pyridine to a pyridine-N-oxide, you eliminate the lone pair's ability to poison the palladium catalyst. Furthermore, the N-oxide makes the C4 position even more electrophilic, vastly accelerating oxidative addition.

Protocol 2: The N-Oxide Masking Strategy

• Oxidation: Dissolve 4-bromopyridine in DCM. Add 1.2 equivalents of mCPBA (meta-chloroperoxybenzoic acid) at 0 °C. Stir at room temperature for 4 hours. Wash with saturated NaHCO₃, dry, and concentrate to yield 4-bromopyridine-N-oxide.

• Cross-Coupling: Perform your standard Suzuki-Miyaura coupling using the N-oxide substrate. You will notice significantly faster reaction times and higher yields.

• Reduction (Deprotection): Dissolve the coupled N-oxide product in methanol. Add a catalytic amount of Pd/C and stir under an H₂ atmosphere (balloon) for 2-4 hours to reduce the N-oxide back to the free pyridine. (Note: Ensure your cross-coupled functional groups are stable to mild hydrogenation).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Development of Suzuki–Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands [jstage.jst.go.jp]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Catalyst Loading for Bromopyridine Cross-Couplings

Welcome to the Application Science Support Center. As researchers and drug development professionals, you know that bromopyridines are ubiquitous building blocks in medicinal chemistry. However, they are notoriously challenging substrates for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig, Heck, etc.). The lone pair on the pyridine nitrogen frequently coordinates to the transition metal center, leading to severe catalyst poisoning, premature deactivation, and sluggish kinetics.

This guide is designed to move beyond generic protocols. Here, we dissect the causality behind experimental failures and provide self-validating, step-by-step methodologies to optimize your catalyst loading and rescue low-yielding reactions.

The Mechanistic Root: Pyridine Coordination and Catalyst Death

Before adjusting catalyst loading, it is critical to understand why the catalyst is failing. The "2-pyridyl problem" is a classic example where the proximity of the pyridine nitrogen to the carbon-halogen bond allows for the formation of highly stable, bidentate inactive palladium complexes[1]. Even in 3- or 4-bromopyridines, intermolecular coordination of the substrate or the coupled product to the active Pd(0) or Pd(II) intermediates acts as a thermodynamic sink, effectively removing the catalyst from the active cycle[2][3].

Fig 1: Palladium catalytic cycle competing with pyridine-mediated catalyst poisoning pathways.

Troubleshooting FAQs: Catalyst Loading & Reaction Optimization

Q1: My Suzuki coupling with 2-bromopyridine yields mostly unreacted starting material and palladium black. Should I just double the catalyst loading from 5 mol% to 10 mol%? A1: Simply increasing the catalyst loading is a brute-force approach that often fails and increases the rate of homocoupling side reactions. The precipitation of palladium black indicates that the rate of catalyst deactivation (via pyridine coordination) is faster than the rate of transmetalation[1]. Mechanistic Solution: Instead of increasing the raw Pd loading, change the steric environment. Switch to a bulky, electron-rich phosphine ligand (e.g., XPhos or SPhos) at a 1:2 Pd:Ligand ratio. The steric bulk physically shields the palladium center, preventing the pyridine nitrogen from coordinating[2]. Once shielded, a standard loading of 2.5–5.0 mol% Pd is usually sufficient.

Q2: I am performing a Buchwald-Hartwig amination on 3-amino-5-bromopyridine. How do I optimize the catalyst loading to prevent side reactions? A2: Aminobromopyridines possess multiple coordinating sites, making them highly prone to poisoning the catalyst[4]. If your catalyst loading is too low (< 1 mol%), the reaction will stall before completion. If it is too high (> 5 mol%), you risk promoting off-cycle amidation or oligomerization. Mechanistic Solution: Utilize a highly active precatalyst (such as Pd G3 or G4 palladacycles) at a precise loading of 2 to 3 mol%[5]. These precatalysts activate rapidly and quantitatively, ensuring that the concentration of active Pd(0) is high enough to drive the catalytic cycle forward without leaving excess unligated Pd in solution to aggregate.

Q3: In my flow chemistry setup, I observe a gradual drop in yield over time when processing bromopyridines. Is this related to catalyst loading? A3: Yes. In continuous flow or immobilized systems, continuous exposure to the pyridine substrate leads to progressive active site saturation (poisoning)[6]. Mechanistic Solution: For flow systems, optimize the residence time and consider using a slightly higher localized catalyst loading (e.g., via a packed bed reactor with cross-linked elastomeric particles) to maintain turnover frequency (TOF) as sites become temporarily inhibited[6].

Fig 2: Decision matrix for troubleshooting low yields in bromopyridine cross-coupling reactions.

Quantitative Optimization Data

The following table synthesizes field-proven baseline parameters for various cross-coupling modalities involving bromopyridines. Use these as your starting optimization points.

Reaction Type	Substrate Example	Catalyst / Ligand System	Optimized Pd Loading	Base & Solvent	Expected Yield
Suzuki-Miyaura	3-Bromopyridine	Pd(PPh₃)₄	5.0 mol%	K₃PO₄ (Dioxane:H₂O, 4:1)	>85%[2]
Buchwald-Hartwig	3-Amino-5-bromopyridine	Pd₂(dba)₃ / XPhos	2.5 mol% (5.0 mol% Pd)	NaOtBu (Toluene)	>90%[4]
Mizoroki-Heck	3-Bromopyridine	Pd(OAc)₂ / Supramol. Ligand	10.0 mol%	K₂CO₃ (Toluene)	78%[7]
Cyanation	3-Bromopyridine	Pd/C / dppf	2.0 mol%	Zn(CN)₂ (DMF)	>95%[8]

Self-Validating Experimental Protocols (SOPs)

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include specific checkpoints that allow you to confirm the reaction's trajectory in real-time.

SOP 1: Optimized Suzuki-Miyaura Coupling of 3-Bromopyridine

Mechanistic Rationale: Water is required to activate the boronic acid via the formation of a reactive boronate complex. However, excess water promotes protodeboronation. A 5 mol% Pd loading ensures the transmetalation step outpaces boronic acid degradation[2].

Step-by-Step Methodology:

• Preparation: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 3-bromopyridine (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and finely powdered K₃PO₄ (2.0 equiv.).

• Atmosphere Control: Seal the flask, evacuate, and backfill with ultra-pure Argon. Repeat this cycle three times.

• Solvent Addition: Add heavily sparged (degassed) 1,4-dioxane and water in a strict 4:1 ratio.

• Catalyst Activation: Add Pd(PPh₃)₄ (5.0 mol%).

  • Validation Checkpoint 1: The solution should initially appear pale yellow/green. If the solution immediately turns opaque black at room temperature, oxygen ingress has occurred, or the solvent was not properly degassed. Abort the reaction.

• Heating: Submerge the flask in a pre-heated oil bath at 100 °C.

  • Validation Checkpoint 2: Monitor via TLC/LC-MS after 1 hour. If starting material remains but the solution is black, the catalyst has been poisoned. For subsequent runs, switch to a Pd(OAc)₂/SPhos system.

• Work-up: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

SOP 2: Buchwald-Hartwig Amination of 3-Amino-5-bromopyridine

Mechanistic Rationale: The use of a Pd(0) precursor like Pd₂(dba)₃ combined with a bulky Buchwald ligand (XPhos) prevents the formation of inactive bis-pyridyl Pd(II) species. The 2.5 mol% loading of the dimer (yielding 5 mol% active Pd) balances high turnover with minimal aggregation[4][9].

Step-by-Step Methodology:

• Reagent Mixing: In a glovebox or under strict Schlenk conditions, combine 3-amino-5-bromopyridine (1.0 equiv.), the coupling amine (1.2 equiv.), NaOtBu (1.5 equiv.), Pd₂(dba)₃ (2.5 mol%), and XPhos (5.0 mol%).

• Solvent: Add anhydrous, degassed toluene (10 volumes).

  • Validation Checkpoint 1: Upon stirring at room temperature, the mixture should develop a deep red/orange hue, indicative of the active Pd(0)-XPhos complex forming.

• Reaction: Heat the mixture to 110 °C for 8 hours.

  • Validation Checkpoint 2: The presence of a persistent homogeneous colored solution (rather than a clear solution with a heavy black mirror on the flask walls) confirms that the steric bulk of XPhos is successfully preventing pyridine poisoning.

• Isolation: Filter the hot mixture through a pad of Celite to remove inorganic salts and precipitated palladium, concentrate the filtrate, and purify via silica gel chromatography[9].

References

• BenchChem. "Application Notes and Protocols: Buchwald-Hartwig Amination of 3-Amino-5-bromopyridine." BenchChem.
• BenchChem. "Technical Support Center: Optimizing Coupling Reactions of 3-Bromopyridine-D4." BenchChem.
• Organic Process Research & Development. "Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry.
• Faraday Discussions. "Boosting the activity of Mizoroki–Heck cross-coupling reactions with a supramolecular palladium catalyst favouring remote Zn⋯pyridine interactions." RSC Publishing.
• Organic Syntheses. "Buchwald-Hartwig Coupling." Organic Syntheses.
• Journal of the American Chemical Society. "Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes.
• ChemRxiv.
• Chemistry - A European Journal.
• Journal of Organic Chemistry. "Development of Pd/C-Catalyzed Cyanation of Aryl Halides.

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• 7. Boosting the activity of Mizoroki–Heck cross-coupling reactions with a supramolecular palladium catalyst favouring remote Zn⋯pyridine interactions - Faraday Discussions (RSC Publishing) DOI:10.1039/D2FD00165A [pubs.rsc.org]
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Preventing debromination in reactions with 4-Bromo-2-(2,2-diethoxyethoxy)pyridine

Technical Support Center: Preventing Debromination in Reactions with 4-Bromo-2-(2,2-diethoxyethoxy)pyridine

Welcome to the advanced troubleshooting center for researchers and drug development professionals working with 4-bromo-2-(2,2-diethoxyethoxy)pyridine. This functionalized heterocycle is a highly versatile building block; the bromine atom allows for transition-metal-catalyzed cross-coupling, while the 2,2-diethoxyethoxy group serves as a protected aldehyde (acetal) for downstream cyclization or functionalization 1. However, the most prevalent mode of failure when utilizing this compound is debromination (hydrodehalogenation), which replaces the critical C-Br bond with a C-H bond, severely impacting yields and complicating purification.

This guide provides an authoritative, self-validating framework to identify the root causes of debromination and deploy field-proven solutions.

Mechanistic Causality: The Origins of Debromination

To prevent debromination, you must first understand the specific electronic and steric environment of 4-bromo-2-(2,2-diethoxyethoxy)pyridine. Debromination is not a random failure; it is a highly predictable competing catalytic cycle [[2]]().

• Palladium-Hydride (Pd-H) Formation: In Suzuki-Miyaura or Buchwald-Hartwig couplings, hydrodehalogenation occurs when a Pd-H species forms and outcompetes the desired cross-coupling pathway 2. This hydride typically originates from β -hydride elimination of alkoxide bases, aliphatic amine additives, or protic solvents (like ethanol) 2.

• Substrate-Specific Chelation Effects: The oxygen atoms within the 2,2-diethoxyethoxy chain can weakly coordinate to the palladium center. This chelation artificially slows down the transmetalation step of the catalytic cycle 3. The longer the Ar-Pd(II)-Br intermediate persists without transmetalating, the higher the probability it will undergo β -hydride elimination, leading to debromination.

• Protodehalogenation: If you are performing a halogen-lithium exchange (e.g., using n-BuLi), the resulting 4-lithiopyridine is highly basic. Any adventitious moisture or acidic protons will cause instantaneous protodehalogenation [[4]]().

Mechanistic divergence of Ar-Pd(II)-Br toward cross-coupling vs. hydrodehalogenation.

Troubleshooting Guides & FAQs

Q1: I am observing >30% debrominated byproduct in my Suzuki-Miyaura coupling. How do I adjust my catalyst system? A1: The high rate of debromination indicates that your reductive elimination step is being outcompeted by β -hydride elimination. You must switch to a bulky, electron-rich dialkylbiarylphosphine ligand such as XPhos or SPhos [[5]](). These ligands force the palladium center into a steric geometry that dramatically accelerates reductive elimination, effectively "outrunning" the debromination pathway 56.

Q2: Can my choice of base be causing the hydrodehalogenation? A2: Yes. Strong, nucleophilic alkoxide bases (like NaOtBu or NaOEt) directly promote the formation of Pd-H species 2. Furthermore, the 2,2-diethoxyethoxy group is an acetal, which requires strictly non-acidic conditions to prevent hydrolysis. The optimal solution is to use a milder, anhydrous inorganic base such as K₃PO₄ or Cs₂CO₃ 27.

Q3: I am using ethanol as a co-solvent to help solubilize my boronic acid. Is this problematic? A3: Highly problematic. Primary and secondary alcohols are classic hydride donors in palladium catalysis 8. They undergo alkoxide exchange with the palladium center followed by β -hydride elimination. Switch to an anhydrous, aprotic solvent system like 1,4-Dioxane or Toluene [[9]]() 3.

Logic tree for systematically eliminating debromination triggers in cross-coupling reactions.

Quantitative Data: Reaction Optimization Summary

The following table summarizes the causal relationship between reaction conditions and the suppression of debromination for this specific substrate class.

Condition Set	Catalyst / Ligand	Base	Solvent	Temp	Product : Debrominated Ratio
Baseline (Unoptimized)	Pd(PPh₃)₄	NaOtBu	EtOH / H₂O	80 °C	30 : 70 (Severe Debromination)
Intermediate	Pd(OAc)₂ / PPh₃	K₂CO₃	DMF	90 °C	55 : 45 (Moderate Debromination)
Optimized (Steric Control)	Pd₂(dba)₃ / XPhos	K₃PO₄	1,4-Dioxane	80 °C	95 : 5 (Debromination Suppressed)

Experimental Protocol: Debromination-Resistant Suzuki-Miyaura Coupling

This protocol is designed as a self-validating system . It utilizes an anhydrous, mildly basic environment to protect the acid-sensitive acetal while employing a highly active pre-catalyst system to outcompete hydrodehalogenation.

Reagents & Materials:

• 4-Bromo-2-(2,2-diethoxyethoxy)pyridine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd₂(dba)₃ (2 mol%)

• XPhos (4 mol%)

• Anhydrous K₃PO₄ (2.5 equiv)

• Anhydrous, degassed 1,4-Dioxane

Step-by-Step Methodology:

• Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the 4-bromo-2-(2,2-diethoxyethoxy)pyridine, arylboronic acid, and anhydrous K₃PO₄.

• Inert Atmosphere: Evacuate the flask and backfill with ultra-high purity Argon. Repeat this cycle three times. Causality: Oxygen can oxidize the phosphine ligand, stalling the reaction and giving the Pd-H pathway time to dominate.

• Catalyst Addition: Under a positive flow of Argon, quickly add Pd₂(dba)₃ and XPhos.

• Solvent Addition: Inject anhydrous, degassed 1,4-Dioxane via syringe.

• Execution & In-Process Control: Heat the reaction mixture to 80 °C. After 2 hours, withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Validation Check: Look for the consumption of the starting material (m/z ~290) and monitor for the debrominated byproduct 2-(2,2-diethoxyethoxy)pyridine (m/z ~212). If the m/z 212 peak is growing faster than your product mass, verify the anhydrous nature of your solvent.

• Workup (Critical Step): Upon completion, cool to room temperature. Dilute with Ethyl Acetate and wash with a pH 7.5 phosphate buffer or saturated NaHCO₃.

  • Causality: You must avoid acidic aqueous workups (like 1M HCl washes) to prevent the hydrolysis of the 2,2-diethoxyethoxy acetal into the corresponding aldehyde. Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

References

• BenchChem Technical Support. Debromination in Pd-catalyzed couplings: Causes and prevention. BenchChem. Link
• BenchChem Technical Support. How to avoid debromination in pyridine coupling reactions. BenchChem. Link
• BenchChem Technical Support. Preventing debromination during reactions with 3,4-Dibromothiophene. BenchChem. Link
• BenchChem Technical Support. Preventing degradation of 3-Bromopyridine-D4 during reactions. BenchChem. Link
• BenchChem Technical Support. How to avoid dehalogenation side reactions in Suzuki coupling. BenchChem. Link
• BenchChem Technical Support. Preventing debromination during reactions with 4'-Bromobiphenyl-2-carboxylic acid. BenchChem. Link
• Google Patents.
• National Institutes of Health (PMC). Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. Link
• Royal Society of Chemistry (RSC). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction. Link

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• 1. WO2021067606A1 - Brm targeting compounds and associated methods of use - Google Patents [patents.google.com]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Managing Moisture Sensitivity of Reagents in Pyridine Synthesis

Welcome to the Technical Support Center for pyridine synthesis. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with moisture-sensitive reagents in these critical reactions. The following troubleshooting guides and frequently asked questions (FAQs) are structured to provide direct, actionable solutions to common problems encountered in the laboratory.

The Critical Role of Anhydrous Conditions

Pyridine and its derivatives are fundamental building blocks in pharmaceuticals, agrochemicals, and materials science.[1][2] Many synthetic routes to these heterocycles employ reagents that are highly reactive towards water.[3] The presence of even trace amounts of moisture can lead to a cascade of undesirable outcomes, including reagent quenching, catalysis inhibition, and the formation of side products, ultimately resulting in low yields and complex purification challenges.[3][4] This guide provides the expertise and practical insights needed to ensure your pyridine synthesis is successful by rigorously controlling moisture.

Troubleshooting Guide: Common Issues and Solutions

Unexpected results in pyridine synthesis can often be traced back to the presence of moisture. This section provides a systematic approach to diagnosing and resolving these issues.

Observed Problem	Probable Cause(s) Related to Moisture	Recommended Solutions & Preventative Measures
Low or No Product Yield	- Reagent Quenching: Moisture reacts with and deactivates organometallic reagents (e.g., Grignard, organolithiums) and strong bases (e.g., NaH).[3] - Catalyst Deactivation: Water can poison or alter the activity of catalysts used in the synthesis.[3][5]	- Rigorous Drying of Reagents and Solvents: Ensure all starting materials, reagents, and solvents are thoroughly dried before use.[3][4] - Inert Atmosphere Techniques: Conduct the reaction under a positive pressure of an inert gas (e.g., argon or nitrogen) using a Schlenk line or in a glovebox.[3][6]
Formation of Unwanted Byproducts	- Hydrolysis of Intermediates or Products: Water can lead to the hydrolysis of sensitive functional groups, such as nitriles, to amides or carboxylic acids.[7] - Side Reactions: Moisture can initiate or participate in alternative reaction pathways, leading to impurities.	- Effective Water Removal: For condensation reactions that produce water, use a Dean-Stark trap or a suitable drying agent to remove it as it forms.[8] - Solvent Selection: Choose a solvent that is not only appropriate for the reaction but also easy to dry and maintain in an anhydrous state.[9]
Reaction Fails to Initiate or Proceeds Slowly	- Inactive Catalyst: The catalyst may have been deactivated by exposure to air or moisture.[3] - Insufficient Reagent Activity: The concentration of the active, moisture-sensitive reagent may be lower than expected due to partial quenching.	- Proper Catalyst Handling: Store and handle catalysts under an inert atmosphere.[3] - Freshly Prepared Reagents: Use freshly prepared or recently titrated organometallic reagents to ensure their activity.
Inconsistent Results/Poor Reproducibility	- Variable Moisture Content: Inconsistent levels of moisture in reagents and solvents from batch to batch. - Atmospheric Moisture Contamination: Fluctuations in laboratory humidity can affect reactions run with inadequate inert atmosphere protection.	- Standardized Drying Protocols: Implement and consistently follow standard operating procedures for drying all components of the reaction. - Use of a Glovebox: For highly sensitive reactions, a glovebox provides the most controlled environment.[6][10][11][12][13]
Formation of Tarry or Polymeric Material	- Uncontrolled Exothermic Reactions: The presence of water can sometimes lead to uncontrolled side reactions that generate significant heat, promoting polymerization.[7]	- Strict Temperature Control: Maintain a consistent and controlled temperature throughout the reaction.[7] - Slow Reagent Addition: Add reactive, moisture-sensitive reagents slowly to control the reaction rate and heat generation.[5]

Frequently Asked Questions (FAQs)

This section addresses specific questions you may have about managing moisture in your pyridine synthesis experiments.

Reagent and Solvent Handling

Q1: My commercially purchased "anhydrous" solvent still seems to cause problems. Why is this, and what should I do?

A: Even commercially available anhydrous solvents can absorb atmospheric moisture once the bottle is opened.[3] It is best practice to dry solvents immediately before use, especially for highly moisture-sensitive reactions.[3]

Recommended Solvent Drying Techniques:

• Distillation: Refluxing the solvent over an appropriate drying agent and then distilling it is a highly effective method. For example, THF can be dried by refluxing over sodium/benzophenone until a persistent blue or purple color is observed, indicating anhydrous conditions.[3]

• Activated Molecular Sieves: Allowing a solvent to stand over activated 3Å or 4Å molecular sieves can effectively remove water.[14]

• Solvent Purification Systems: Many laboratories now use solvent purification systems that pass solvents through columns of drying agents, providing a convenient source of anhydrous solvents.

Q2: How should I handle solid reagents that are moisture-sensitive?

A: Solid reagents should be dried in a vacuum oven before use.[3] For particularly sensitive solids, it is best to handle them in a glovebox to prevent any exposure to the atmosphere.[6]

Q3: What are the best practices for handling highly reactive reagents like organolithiums?

A: Organolithium reagents are extremely sensitive to air and moisture and should be handled with care using proper air-free techniques.[15] They are typically stored in Sure/Seal™ bottles, which allow for transfer via syringe under an inert atmosphere.[15] It is also advisable to titrate organolithium solutions periodically to determine their exact molarity, as it can decrease over time due to gradual degradation.

Inert Atmosphere Techniques

Q4: When is a Schlenk line sufficient, and when should I use a glovebox?

A: A Schlenk line is suitable for many reactions that require an inert atmosphere. It allows for the manipulation of reagents and reaction mixtures using a combination of vacuum and inert gas backfill.[16] However, for reactions involving highly sensitive reagents or requiring prolonged manipulations, a glovebox provides a more controlled and reliable inert environment.[6][10][11][12][13]

Q5: What are the key steps to setting up a reaction on a Schlenk line?

A: The fundamental steps involve:

• Drying Glassware: All glassware should be thoroughly dried in an oven (e.g., 125°C overnight) to remove adsorbed moisture.[15]

• Assembly and Purging: The glassware is assembled while hot and immediately placed under a positive pressure of inert gas. The system is then subjected to several cycles of vacuum and inert gas backfill to remove any residual air and moisture.

• Reagent Transfer: Solvents and liquid reagents are transferred via syringe, while solids are added under a positive flow of inert gas.

Analytical and Purification Concerns

Q6: How can I detect the presence of water in my reaction?

A: While not always practical for in-process monitoring, several methods can quantify water in organic solvents:

• Karl Fischer Titration: This is a classic and highly accurate method for determining water content.[17][18]

• NMR Spectroscopy: Specialized NMR techniques can be used for the quantitative analysis of water.[17][19][20]

Q7: My reaction produced the pyridine N-oxide as a byproduct. Could this be related to moisture?

A: While pyridine N-oxide formation is typically associated with oxidative conditions, the presence of water can sometimes influence reaction pathways.[8] In some cases, water can interact with reagents to create oxidizing species.

Q8: I suspect water led to the formation of nicotinamide/nicotinic acid from a nitrile precursor. How can I purify my desired pyridine-3-carbonitrile?

A: The formation of nicotinamide and nicotinic acid is a classic sign of nitrile group hydrolysis due to the presence of water.[7] Purification can often be achieved through:

• Extraction: The basicity of the desired pyridine can be exploited. Acidifying the reaction mixture will protonate the pyridine, making it water-soluble and allowing for the removal of non-basic impurities. Subsequent basification will allow for extraction of the purified pyridine.[21]

• Column Chromatography: Silica gel chromatography is a common purification method. Tailing of the basic pyridine product can sometimes be mitigated by adding a small amount of a base like triethylamine to the eluent.[5][21]

• Crystallization: If your product is a solid, recrystallization can be a very effective purification technique.[5]

Experimental Protocols and Visualizations

Protocol 1: General Setup for a Moisture-Sensitive Pyridine Synthesis using a Schlenk Line

• Glassware Preparation: Dry all necessary glassware, including the reaction flask, condenser, and addition funnel, in an oven at 125°C overnight. Also, dry a magnetic stir bar.

• Assembly: Quickly assemble the glassware while still hot and connect it to a Schlenk line.

• Inert Atmosphere Introduction: Evacuate the assembled apparatus and backfill with a high-purity inert gas (argon or nitrogen). Repeat this vacuum/backfill cycle three times to ensure a thoroughly inert atmosphere.

• Solvent Addition: Transfer freshly distilled anhydrous solvent into the reaction flask via a syringe.

• Reagent Addition:

  • Liquids: Add liquid reagents via syringe through a rubber septum.

  • Solids: If adding a solid reagent, do so under a positive flow of inert gas to prevent the introduction of air.

• Reaction Monitoring: Monitor the reaction's progress using appropriate analytical techniques, such as Thin Layer Chromatography (TLC).

• Quenching and Work-up: Once the reaction is complete, cool the flask to an appropriate temperature (e.g., in an ice bath) before carefully quenching the reaction. The quenching procedure will be specific to the reagents used.

Diagram: Troubleshooting Workflow for Low Yield

This diagram illustrates a logical sequence of checks when troubleshooting a low-yield pyridine synthesis.

Caption: A stepwise workflow for troubleshooting low yields in pyridine synthesis.

Diagram: Decision Logic for Inert Atmosphere Technique

This diagram helps in deciding whether to use a Schlenk line or a glovebox for a given experiment.

Caption: Decision tree for selecting the appropriate inert atmosphere technique.

References

• Verma, A., & Joshi, S. (2021). A Review on Pyridine Derivatives Having Appropriate Remedies for Extreme Diseases. International Journal of Pharmaceutical Sciences Review and Research, 70(1), 185-188.
• BenchChem. (2025). Common side reactions in the synthesis of pyridine-3-carbonitriles. BenchChem Technical Support.
• BenchChem. (2025). Troubleshooting low yield in multi-component pyridine synthesis. BenchChem Technical Support.
• BenchChem. (2025).
• BenchChem. (2025). Best practices for handling anhydrous reactions for pyridine synthesis. BenchChem Technical Support.
• BenchChem. (2025). Common side reactions in the synthesis of imidazo[4,5-b]pyridines. BenchChem Technical Support.
• Bentham Science Publishers. (2024, September 25). Green Synthesis of Pyridine and their Fused System: Harnessing the Catalytic Power of Ionic Liquids for Sustainable and Efficient Multicomponent Reaction.
• ijarsct. (2025, March 15). A Comprehensive Study on Synthesis of Pyridine Using Novel Techniques.
• Baran, P. S. (2004, June 9). Pyridine Synthesis: Cliff Notes. Baran Lab, The Scripps Research Institute.
• National Center for Biotechnology Information. (n.d.). Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. PMC.
• Journal of Chemical Reviews. (n.d.). A Review on Targets and Synthesis Methods of Pyridine Compounds for Anti-Convulsant, Anti-Depressant Actions.
• Sun, H., & DiMagno, S. G. (2008). A Method for Detecting Water in Organic Solvents. Organic Letters, 10(19), 4413–4416.
• Wiley Online Library. (2023, October 16). Quantitative Determination of Water in Organic Liquids by Ambient Mass Spectrometry.
• LookChem. (n.d.).
• Inert Corporation. (n.d.).
• BenchChem. (2025). Troubleshooting common issues in pyridine synthesis. BenchChem Technical Support.
• Vacuum Technology Inc. (n.d.).
• Jacomex. (n.d.).
• Organic Chemistry Teaching Resources. (n.d.).
• Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(24), 8351–8354.
• Ossila. (n.d.).
• SlideShare. (n.d.).
• American Chemical Society. (2008, September 12). A Method for Detecting Water in Organic Solvents. Organic Letters.
• Organic Chemistry Portal. (n.d.). Pyridine synthesis.
• National Center for Biotechnology Information. (2024, September 4). Role of Pyridine Nitrogen Position on the Moisture Sensitivity of Organic Emitters. PMC.
• Baran, P. S. (2004, June 9). Pyridine Synthesis: Cliff Notes. Baran Lab.
• Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds.
• American Chemical Society. (2023, October 16). Accurate Determination of Trace Water in Organic Solution by Quantitative Nuclear Magnetic Resonance. Analytical Chemistry.
• MBRAUN. (n.d.).
• Google Patents. (n.d.). CN103755625A - Method for cleanly preparing high-purity pyridine hydrochloride.
• MDPI. (2022, December 1). Detection of Trace Amounts of Water in Organic Solvents by DNA-Based Nanomechanical Sensors.
• Sigma-Aldrich. (n.d.). Preservation of Moisture-Sensitive Chemical Reagents.
• ResearchGate. (2014, December 5). How do I get dry pyridine?.
• National Center for Biotechnology Information. (2022, March 14).
• BenchChem. (2025).
• Organic Chemistry Portal. (2020).
• American Chemical Society. (2025, October 12). Synthesis and meta-Amination of Pyridines via Multicomponent Cascade Reaction. Organic Letters.

• American Chemical Society. (2023, January 19). Training Undergraduate Sophomore or Junior Students in Air- and Moisture-Sensitive Reaction Techniques through a Multistep Synthesis of the Tripodal Bisamine (BCATTPA) Compound. Journal of Chemical Education.

• American Chemical Society. (2005, August 27). Mechanism of Pyridine Protonation in Water Clusters of Increasing Size. The Journal of Physical Chemistry A.

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• 16. Virtual Lab - Schlenk: Distillation [stalke.chemie.uni-goettingen.de]
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• 18. Detection of Trace Amounts of Water in Organic Solvents by DNA-Based Nanomechanical Sensors [mdpi.com]
• 19. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 20. chem.tamu.edu [chem.tamu.edu]
• 21. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Solvent Selection for 4-Bromo-2-(2,2-diethoxyethoxy)pyridine

Welcome to the technical support center for optimizing reactions involving 4-Bromo-2-(2,2-diethoxyethoxy)pyridine. This guide is designed for researchers, chemists, and process development professionals who are looking to improve reaction efficiency, yield, and sustainability by moving beyond conventional solvent systems. We will explore common challenges and provide actionable, evidence-based solutions in a direct question-and-answer format.

Frequently Asked Questions (FAQs): General Solvent Considerations

Q1: Why is solvent selection so critical when working with 4-Bromo-2-(2,2-diethoxyethoxy)pyridine?

A1: Solvent choice is paramount because it directly influences multiple facets of your reaction. For a substrate like 4-Bromo-2-(2,2-diethoxyethoxy)pyridine, the solvent system can:

• Dictate Reactant Solubility: The bulky and somewhat polar diethoxyethoxy group requires a solvent that can effectively solvate both the substrate and the other reagents (e.g., boronic acids, amines, bases), which may have different polarity profiles.

• Influence Catalyst Activity: In transition-metal-catalyzed reactions, such as Suzuki or Buchwald-Hartwig couplings, the solvent can coordinate to the metal center. This can either stabilize the active catalyst or, conversely, inhibit it by occupying a coordination site needed for the catalytic cycle.[1][2] The pyridine nitrogen on your substrate can already act as a ligand, making the choice of an external coordinating solvent even more delicate.[1]

• Affect Reaction Rate and Selectivity: The solvent's polarity and ability to stabilize transition states can dramatically alter reaction kinetics. For instance, in Nucleophilic Aromatic Substitution (SNAr), polar aprotic solvents are often required to stabilize the charged Meisenheimer intermediate.[3][4]

• Impact Downstream Processing: A solvent with a suitable boiling point and miscibility profile simplifies product isolation, purification, and waste management.[5][6] Volatile or hazardous solvents can lead to complications in meeting regulatory guidelines for residual solvents in active pharmaceutical ingredients (APIs).[5][7]

• Determine the "Greenness" of the Process: Traditional solvents like 1,4-dioxane, DMF, and toluene are effective but pose significant health, safety, and environmental hazards.[8][9] Selecting a modern, sustainable alternative is crucial for developing environmentally responsible synthetic processes.[10][11][12]

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Troubleshooting Guide: Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura)

Cross-coupling reactions are the most common application for this substrate. However, pyridyl halides present unique challenges.

Q2: My Suzuki-Miyaura reaction with 4-Bromo-2-(2,2-diethoxyethoxy)pyridine is sluggish and gives low yield. I'm using a standard Pd(PPh₃)₄ catalyst in a toluene/water mixture. What's wrong?

A2: This is a classic issue. Several factors related to your solvent and catalyst system are likely at play:

• Catalyst Inhibition: The nitrogen atom of your pyridine substrate can coordinate to the palladium center, leading to catalyst inhibition or deactivation.[1] Standard, less electron-rich ligands like triphenylphosphine (PPh₃) are often not robust enough to prevent this and facilitate the challenging oxidative addition step with an electron-deficient pyridine ring.[1][2]

• Poor Base Efficacy: The base (e.g., Na₂CO₃, K₂CO₃) is crucial for activating the boronic acid for transmetalation.[13] If the base has poor solubility in your chosen solvent system, its effective concentration will be low, slowing down the entire catalytic cycle.

• Inadequate Solvent Polarity: While toluene is a common solvent, it is nonpolar. A more polar solvent system can aid in the solubility of the base and the boronate species, often accelerating the reaction. Many modern protocols for heteroaryl couplings utilize more polar ethereal solvents.[14]

Troubleshooting Steps & Recommendations:

• Switch to a Modern Ligand/Precatalyst: Use bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos) or N-heterocyclic carbene (NHC) based catalysts.[1][2] These promote the difficult oxidative addition and are less susceptible to pyridine inhibition.

• Optimize the Base and Solvent Together: Switch to a stronger, more soluble base like K₃PO₄ or Cs₂CO₃.[1] Concurrently, replace toluene with a more suitable solvent. 1,4-Dioxane is a traditional choice, but greener alternatives are highly recommended (see Q3).[14][15]

Q3: I want to replace 1,4-dioxane in my Suzuki coupling. What are the best "green" or safer alternative solvents for this substrate?

A3: Replacing problematic solvents is a key goal in modern process chemistry. Excellent, industrially-vetted alternatives to dioxane now exist.[10][16]

Solvent	Class	Key Advantages	Considerations
2-Methyltetrahydrofuran (2-MeTHF)	Bio-derived Ether	Excellent performance in cross-couplings, higher boiling point than THF, lower peroxide formation risk.[10][11]	Can be more expensive than traditional solvents.
Cyclopentyl Methyl Ether (CPME)	Ether	High boiling point, low water miscibility (eases workup), low peroxide formation.[16]	Similar cost considerations to 2-MeTHF.
iso-Propyl Acetate (i-PrOAc)	Ester	Often shows excellent performance, readily available, and has a favorable environmental profile.[16]	Ester functionality may not be suitable for all substrates/conditions.
tert-Amyl Alcohol / Isopropanol	Alcohol	Can serve as both solvent and a mild reducing agent for Pd(II) precatalysts. Often used with water.[15]	Can participate in side reactions (e.g., etherification) at high temperatures.
Water	Aqueous	The ultimate green solvent. Often used with a co-solvent and phase-transfer catalyst or specialized water-soluble ligands.[17]	Requires careful optimization of catalyst and ligand system for substrate solubility.

A recent study on Suzuki-Miyaura coupling of amides identified i-PrOAc as a highly recommended green solvent, with MTBE, CPME, and DEC also performing well in many cases.[16] For your specific substrate, 2-MeTHF and CPME are excellent starting points for screening.

Q4: I'm seeing significant protodeboronation (my boronic acid is being replaced by a hydrogen) and/or homocoupling byproducts. Can the solvent choice help?

A4: Absolutely. While these issues are complex, the solvent plays a significant role.

• Protodeboronation: This side reaction, where the C-B bond is cleaved by a proton source, is often exacerbated by excess water or protic solvents, especially under harsh basic conditions.[1]

  • Solution: Ensure your organic solvent and base are rigorously anhydrous. While many Suzuki protocols use water as a co-solvent, the ratio is critical. Try reducing the water equivalent or switching to a boronate ester (e.g., pinacol ester), which is more stable.[18] Using a less polar, aprotic solvent can sometimes disfavor this pathway.

• Homocoupling: The coupling of two boronic acid molecules is often promoted by the presence of oxygen, which can interfere with the catalytic cycle by generating Pd(II) species that favor this side reaction.[1][19]

  • Solution: The most critical step is to rigorously degas your solvent .[2] This cannot be overstated. Perform several freeze-pump-thaw cycles or sparge thoroughly with an inert gas (Argon or Nitrogen) for at least 30 minutes before adding your catalyst.[1] While any solvent must be degassed, some greener ethers like 2-MeTHF are reported to have lower oxygen solubility than traditional solvents like toluene.

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Check_Solvent -> Action_Base [label="No"]; Check_Solvent -> End [label="Yes"]; Action_Solvent -> Action_Base; Action_Base -> End; } Caption: A workflow for diagnosing and solving common Suzuki coupling issues.

Troubleshooting Guide: Nucleophilic Aromatic Substitution (SNAr) Reactions

Q5: Can I perform an SNAr reaction at the 4-position of this substrate, and what is the best solvent choice?

A5: Yes, SNAr is viable. Nucleophilic attack on pyridine rings is strongly favored at the C2 (ortho) and C4 (para) positions relative to the nitrogen.[3] This is because the electronegative nitrogen atom can stabilize the negative charge in the intermediate Meisenheimer complex.[3]

The best solvents for SNAr are typically polar aprotic solvents . These solvents can solvate the cation of your nucleophile but do not strongly solvate the anion, leaving it "naked" and highly reactive. They are also excellent at stabilizing the charged intermediate.

Recommended Solvents for SNAr:

• Traditional: Dimethyl sulfoxide (DMSO), N,N-Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP).

• Greener Alternatives: Dimethyl carbonate (DMC), Cyrene™, or in some cases, polar ethereal solvents like 2-MeTHF at higher temperatures. Pyridine itself can sometimes be used as a solvent and catalyst for SNAr reactions.[20]

The rate of SNAr reactions can be highly dependent on solvent. For example, studies on similar systems have shown that reaction rates can increase in the order of MeCN > 50% MeOH > MeOH, demonstrating the negative impact of protic solvents which can solvate and deactivate the nucleophile through hydrogen bonding.[21]

Experimental Protocol: Screening for an Optimal Green Solvent in a Suzuki-Miyaura Coupling

This protocol provides a framework for efficiently screening alternative solvents.

Objective: To identify the most effective green solvent for the Suzuki-Miyaura coupling of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine with a representative arylboronic acid.

Materials:

• 4-Bromo-2-(2,2-diethoxyethoxy)pyridine (1.0 equiv)

• Arylboronic acid (e.g., Phenylboronic acid, 1.2 equiv)

• Palladium precatalyst (e.g., SPhos-Pd-G3, 2 mol%)

• Base (e.g., K₃PO₄, finely ground and dried, 2.0 equiv)

• Solvents for screening: 2-MeTHF, CPME, i-PrOAc, Toluene (as a baseline)

• Internal standard for GC/LC-MS analysis (e.g., Dodecane)

• Anhydrous, deoxygenated water

• Standard inert atmosphere glassware (e.g., Schlenk tubes or reaction vials)

Procedure:

• Preparation: In an inert atmosphere glovebox, weigh 4-Bromo-2-(2,2-diethoxyethoxy)pyridine, the arylboronic acid, K₃PO₄, and the internal standard into four separate, identical reaction vials equipped with stir bars.

• Solvent Addition: Add the palladium precatalyst to each vial. Then, add the designated anhydrous, degassed solvent (e.g., 2 mL of 2-MeTHF to vial 1, CPME to vial 2, etc.) followed by degassed water (e.g., 0.2 mL, for a 10:1 organic:water ratio).

• Reaction: Seal the vials tightly and remove them from the glovebox. Place all four vials in a pre-heated aluminum reaction block on a stirrer hotplate set to the desired temperature (e.g., 80 °C).

• Monitoring: At set time intervals (e.g., 1h, 4h, 12h, 24h), carefully take a small aliquot from each reaction mixture. Quench the aliquot with a small amount of water, extract with ethyl acetate, and analyze by GC/LC-MS to determine the conversion to product relative to the internal standard.

• Analysis: After 24 hours (or upon reaction completion), compare the final conversion rates and impurity profiles for each solvent system. The ideal solvent will provide high conversion in a reasonable time with minimal byproduct formation.

References

• Green-Solvent Selection for Acyl Buchwald–Hartwig Cross-Coupling of Amides (Transamidation). ACS Sustainable Chemistry & Engineering.[Link]

• Biomass-derived solvents as effective media for cross-coupling reactions and C–H functionalization processes. Green Chemistry.[Link]

• Greening cross coupling reactions by using sustainable solvents/bases blends. 26th Annual Green Chemistry & Engineering Conference.[Link]

• Greener Approaches to Cross-Coupling. Royal Society of Chemistry Books.[Link]

• Key Considerations for Selecting Solvents in Drug Manufacturing. Purosolv.[Link]

• Green Solvent Selection for Suzuki–Miyaura Coupling of Amides. ACS Sustainable Chemistry & Engineering.[Link]

• Kinetic Studies on the Nucleophilic Substitution Reaction of 4-X-Substituted-2,6-dinitrochlorobenzene with Pyridines in MeOH-MeCN Mixtures. SciSpace.[Link]

• Concerted Nucleophilic Aromatic Substitution Reactions. National Institutes of Health (NIH).[Link]

• What Factors Are Taken Into Consideration When Selecting a Solvent? American Chemical Society.[Link]

• 4-Bromo-2-methoxypyridine. PubChem.[Link]

• Directed nucleophilic aromatic substitution reaction. The Royal Society of Chemistry.[Link]

• Solvent Effect Elucidation in Nucleophilic Aromatic Substitution. ACS Publications.[Link]

• Optimizations of the Suzuki coupling of 3‐bromopyridine with potassium... ResearchGate.[Link]

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction... MDPI.[Link]

• Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chemical Science.[Link]

• 4-bromo-2,6-diethoxypyrimidine. Chemical Synthesis Database.[Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.[Link]

• ICH Q3C (R9) Guideline on impurities: residual solvents. European Medicines Agency.[Link]

• Resource-Efficient Solvent Utilization: Solvent Selection Criteria Based on Solvent Swap Characteristics. ACS Sustainable Chemistry & Engineering.[Link]

• Solvent Sustainability in Drug Discovery: Where Are We Now, and How Can We Improve? National Institutes of Health (NIH).[Link]

• How to approach choosing reaction conditions for Suzuki? Reddit.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Choosing the Right Solvent for Drug Manufacturing [purosolv.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ema.europa.eu [ema.europa.eu]
• 8. What Factors Are Taken Into Consideration When Selecting a Solvent? – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Biomass-derived solvents as effective media for cross-coupling reactions and C–H functionalization processes - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Greening cross coupling reactions by using sustainable solvents/bases blends - ACS Green Chemistry [gcande.digitellinc.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. mdpi.com [mdpi.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. books.rsc.org [books.rsc.org]
• 18. reddit.com [reddit.com]
• 19. Yoneda Labs [yonedalabs.com]
• 20. pubs.rsc.org [pubs.rsc.org]
• 21. scispace.com [scispace.com]

Reference Data & Comparative Studies

4-Bromopyridine vs. 4-Chloropyridine in Cross-Coupling: A Performance &amp; Scalability Guide

As a Senior Application Scientist navigating the synthesis of complex pharmaceuticals or agrochemicals, selecting the right electrophilic coupling partner is a critical decision. When functionalizing the 4-position of a pyridine ring via palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Negishi, or Buchwald-Hartwig reactions), chemists are typically faced with two primary options: 4-bromopyridine and 4-chloropyridine .

While both serve as competent electrophiles, they exhibit drastically different profiles regarding reactivity, bench stability, and scalability. This guide objectively compares their performance, detailing the mechanistic causality behind their behavior and providing field-proven protocols to help you choose the optimal reagent for both discovery and process chemistry.

Mechanistic Causality: Reactivity and the "Pyridine Effect"

The fundamental difference in reactivity between 4-bromopyridine and 4-chloropyridine lies in their bond dissociation energies (BDE). The C–Br bond is relatively weak (~68 kcal/mol), whereas the C–Cl bond is significantly stronger (~81 kcal/mol). In the catalytic cycle of a cross-coupling reaction, the oxidative addition of the Pd(0) active species into the carbon-halogen bond is often the rate-determining step. Consequently, 4-bromopyridine undergoes oxidative addition much faster than its chlorinated counterpart.

However, 4-chloropyridine benefits from the "Pyridine Effect." In standard unactivated arenes (like chlorobenzene), the C–Cl bond is notoriously sluggish, typically requiring specialized, bulky, electron-rich phosphine ligands (e.g., XPhos, tBu3​P ) to force oxidative addition. Pyridine, conversely, is highly electron-deficient. When protonated (as an HCl salt) or coordinated to a metal/Lewis acid in solution, the LUMO of the pyridine ring is significantly lowered. This electron withdrawal activates the C–Cl bond, allowing 4-chloropyridine to undergo oxidative addition with standard, less expensive palladium catalysts (such as Pd(dppf)Cl2​ or Pd(PPh3​)4​ ), albeit at a slower rate than the bromide [1].

Stability, Handling, and Process Safety

A major factor dictating the choice between these two reagents is their physical stability.

• The Free Base Polymerization Issue: 4-Bromopyridine free base is notoriously unstable. At room temperature, it rapidly undergoes self-quaternization (polymerization), forming dark, insoluble, and highly reactive pyridylpyridinium salts. To prevent this, it must be synthesized, stored, and handled as a hydrochloride salt (4-bromopyridine·HCl).

• Safety on Scale: While 4-chloropyridine is also handled as an HCl salt for stability, its lower reactivity becomes a distinct advantage in process chemistry. During the pilot-plant scale-up of the asthma drug candidate PDE472, Novartis process chemists noted that using 4-bromopyridine·HCl in Grignard/Negishi couplings led to violent exotherms and hazardous reagent accumulation. Switching to the less reactive, considerably cheaper 4-chloropyridine·HCl allowed for a controlled, steady reaction profile, eliminating the thermal runaway risk [2].

Head-to-Head Experimental Data

To objectively compare their reactivity, we look at a standardized one-pot borylation/Suzuki-Miyaura coupling study utilizing a silica-entrapped palladium catalyst (SiliaCat DPP-Pd) [1]. The data below illustrates the kinetic penalty of the C–Cl bond and the exact parameters required to overcome it.

Table 1: Suzuki-Miyaura Coupling Performance Comparison

Electrophile	Catalyst Loading	Reaction Time	Conversion / Yield	Cost & Scalability Profile
4-Bromopyridine·HCl	1 mol% Pd	3 hours	>95%	Low (Ideal for Discovery/Medicinal Chemistry)
4-Chloropyridine·HCl	1 mol% Pd	3 hours	35%	High (Sluggish without optimization)
4-Chloropyridine·HCl	1 mol% Pd	17 hours	86%	High (Acceptable for overnight process runs)
4-Chloropyridine·HCl	2 mol% Pd	3 hours	95%	High (Preferred for rapid process scale-up)

Data summarized from Pandarus et al., demonstrating the coupling of the respective halopyridine salts with an arylboronate ester at 98 °C [1].

Catalytic Workflow Visualization

The following diagram illustrates the divergent kinetic pathways of the two electrophiles during the palladium catalytic cycle.

Figure 1: Divergent oxidative addition kinetics of 4-bromo vs. 4-chloropyridine in Pd-catalyzed cross-coupling.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. They include specific causality notes to ensure the chemist understands why a step is performed, alongside in-process checks to verify reaction integrity.

Protocol A: Discovery-Scale Suzuki Coupling (Using 4-Bromopyridine·HCl)

Objective: Maximize yield and minimize reaction time for library synthesis or early-stage discovery.

• Preparation: In an oven-dried Schlenk flask under inert atmosphere ( N2​ or Argon), add 4-bromopyridine·HCl (1.0 equiv), the desired arylboronic acid (1.2 equiv), and Pd(dppf)Cl2​ (1 mol%).

• Solvent & Base Addition: Add a degassed mixture of 1,4-dioxane and 2M aqueous K2​CO3​ (3.0 equiv).

  • Causality Note: 3.0 equivalents of base are strictly required. One equivalent is immediately consumed to neutralize the HCl salt of the pyridine, liberating the free base in situ. The remaining two equivalents are required to form the reactive boronate species necessary for transmetalation.

• Reaction Execution: Heat the mixture to 80 °C. Because of the weak C–Br bond, oxidative addition is rapid.

  • In-Process Check: Monitor via TLC or GC-MS. Full consumption of the 4-bromopyridine should be observed within 2–3 hours.

• Workup: Cool to room temperature, dilute with EtOAc, and wash with water. Extract the aqueous layer with EtOAc, dry the combined organics over Na2​SO4​ , filter, and concentrate. Purify via silica gel chromatography.

Protocol B: Process-Scale Suzuki Coupling (Using 4-Chloropyridine·HCl)

Objective: Ensure thermal safety, utilize cost-effective reagents, and achieve high conversion on a multi-gram to kilogram scale.

• Preparation: In a jacketed reactor equipped with an overhead stirrer and internal temperature probe, charge 4-chloropyridine·HCl (1.0 equiv), arylboronic acid (1.1 equiv), and Pd(dppf)Cl2​ (2 mol%).

  • Causality Note: The catalyst loading is doubled compared to Protocol A to compensate for the higher activation energy of the C–Cl oxidative addition, ensuring the reaction reaches completion within a standard shift [1].

• Solvent & Base Addition: Add degassed 2-butanol and 2M aqueous K2​CO3​ (3.0 equiv).

• Reaction Execution: Heat the mixture to 95 °C.

  • In-Process Check: Monitor the internal temperature carefully. Unlike the bromide, the chloride will not produce a sudden, hazardous exotherm upon reaching the initiation temperature, allowing for safe, steady-state conversion [2].

• Validation & Workup: Sample the reaction at 3 hours. If GC-MS shows <95% conversion, maintain heating for an additional 14 hours (overnight) to drive the sluggish oxidative addition to completion. Once complete, perform a standard biphasic extraction, treat the organic phase with a palladium scavenger (e.g., SiliaMetS Thiol) to reduce heavy metal limits below 2 ppm, and crystallize the product.

Conclusion

The choice between 4-bromopyridine and 4-chloropyridine is a classic trade-off between kinetic efficiency and process economics/safety.

• For Medicinal Chemists: Default to 4-bromopyridine·HCl . The time saved by rapid, high-yielding reactions (often complete in <3 hours at low catalyst loadings) far outweighs the higher reagent cost.

• For Process Chemists: Transition to 4-chloropyridine·HCl . The robust C–Cl bond prevents dangerous thermal runaways upon scale-up, and the significantly lower bulk cost improves the overall atom economy and financial viability of the synthetic route.

References

• Pandarus, V., Gingras, G., Béland, F., Ciriminna, R., & Pagliaro, M. (2014). Clean and fast cross-coupling of aryl halides in one-pot. Beilstein Journal of Organic Chemistry, 10, 897–901.[Link]

• Manley, P. W., Acemoglu, M., Marterer, W., & Pachinger, W. (2003). Large-Scale Negishi Coupling as Applied to the Synthesis of PDE472, an Inhibitor of Phosphodiesterase Type 4D. Organic Process Research & Development, 7(3), 436–445.[Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine

The core tenet of this guide is to treat 4-Bromo-2-(2,2-diethoxyethoxy)pyridine as a hazardous waste, demanding meticulous handling and disposal to mitigate potential risks. This protocol is designed to be a self-validating system, ensuring that each step, from personal protective equipment selection to final waste hand-off, is grounded in established safety and regulatory standards.

I. Hazard Assessment and Chemical Profile

Understanding the potential hazards of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine is paramount for its safe handling and disposal. Based on data from structurally related brominated pyridines, we can infer the following hazard profile.

Property	Anticipated Hazard	Rationale
Acute Toxicity (Oral)	Harmful if swallowed[1][2][3]	Pyridine and its derivatives are known to be toxic.[4]
Skin Corrosion/Irritation	Causes skin irritation[1][2][5]	Halogenated organic compounds often exhibit irritant properties.
Serious Eye Damage/Irritation	Causes serious eye irritation[1][2][5]	Direct contact with the eyes is likely to cause significant irritation.
Respiratory Irritation	May cause respiratory irritation[1][6]	Inhalation of dust or vapors can irritate the respiratory tract.

Given these potential hazards, all handling and disposal procedures must be conducted with appropriate engineering controls and personal protective equipment.

II. Personal Protective Equipment (PPE): Your First Line of Defense

Before initiating any work with 4-Bromo-2-(2,2-diethoxyethoxy)pyridine, it is mandatory to be outfitted with the following PPE. This is a non-negotiable standard for ensuring personal safety.

• Eye Protection: Chemical safety goggles or a full-face shield are required to protect against splashes.[4]

• Hand Protection: Use chemical-resistant gloves. Butyl rubber is often recommended for pyridine, but it is crucial to consult the glove manufacturer's compatibility chart for the specific glove in use.[4] Nitrile gloves are not recommended for pyridine.[7]

• Body Protection: A fully-buttoned laboratory coat or a chemical-resistant apron must be worn to protect against skin contact.[4]

• Respiratory Protection: All handling of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine should be conducted within a certified laboratory chemical fume hood to minimize inhalation exposure.[7] For significant spills or in situations with inadequate ventilation, a respirator may be necessary.[4][7]

III. Step-by-Step Disposal Protocol

The disposal of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine must be managed as a hazardous waste stream. Adherence to the following steps is critical for regulatory compliance and safety.

Step 1: Waste Collection and Segregation

• Container Selection: Collect all waste containing 4-Bromo-2-(2,2-diethoxyethoxy)pyridine, including pure substance, solutions, and contaminated materials (e.g., pipette tips, absorbent pads), in a dedicated, sealable, and chemically compatible waste container.[7] High-density polyethylene (HDPE) or glass containers are generally suitable.

• Incompatible Materials: Do not mix this waste with incompatible materials such as strong oxidizing agents or strong acids (especially nitric acid).[6][7] Such mixing can lead to dangerous chemical reactions.[8]

• Labeling: Immediately upon adding the first waste, affix a "Hazardous Waste" label to the container.[4][7] The label must clearly identify the contents as "4-Bromo-2-(2,2-diethoxyethoxy)pyridine" and list any other components in the waste mixture.

Step 2: Waste Storage

• Location: Store the sealed hazardous waste container in a cool, dry, and well-ventilated area designated for hazardous waste accumulation.[4][7]

• Segregation: Ensure the container is stored away from incompatible materials.[7]

• Security: The storage area should be secure to prevent unauthorized access.[4]

Step 3: Final Disposal

• Professional Disposal Service: The primary and recommended method for the disposal of brominated pyridine waste is through a licensed hazardous waste disposal company.[4] These companies are equipped to handle and dispose of such chemicals in an environmentally sound and regulatory-compliant manner.

• Incineration: High-temperature incineration in a facility equipped with afterburners and scrubbers is the preferred method for the destruction of pyridine and its derivatives.[4][5][9][10] This process ensures the complete breakdown of the hazardous compound.

• Institutional Procedures: Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste container.[4] They will guide you through the necessary documentation and procedures.

IV. Emergency Procedures: Spill and Exposure Management

In the event of an accidental release or exposure, immediate and correct action is crucial to minimize harm.

Spill Response:

• Small Spills (within a fume hood):

  • Ensure you are wearing the appropriate PPE.

  • Absorb the spill with an inert, dry material such as vermiculite, sand, or a commercial chemical absorbent.[7]

  • Carefully collect the absorbed material and place it into a labeled hazardous waste container.[7]

  • Decontaminate the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water.

• Large Spills (outside a fume hood):

  • Evacuate the immediate area and alert others.

  • If safe to do so, eliminate all ignition sources.[4]

  • Contact your institution's EHS or emergency response team immediately.[7] Do not attempt to clean up a large spill without proper training and equipment.

Exposure Response:

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station.[1][7] Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of soap and water for at least 15 minutes.[1] Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air.[1] If breathing is difficult, provide oxygen and seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

V. Logical Workflow for Disposal Decision Making

The following diagram illustrates the decision-making process for the proper disposal of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine.

Caption: A workflow for the safe disposal of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine waste.

By adhering to this comprehensive guide, researchers and laboratory professionals can ensure the safe and compliant disposal of 4-Bromo-2-(2,2-diethoxyethoxy)pyridine, fostering a culture of safety and environmental stewardship within their institutions.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). (1992). Toxicological Profile for Pyridine. U.S. Department of Health and Human Services. [Link]

• National Center for Biotechnology Information. Regulations and Guidelines Applicable to Pyridine. In: Toxicological Profile for Pyridine. [Link]

• Washington State University. Standard Operating Procedures for Hazardous and Particularly Hazardous Chemicals: Pyridine. [Link]

• Jubilant Ingrevia. 3-Bromopyridine Safety Data Sheet. [Link]

• Jubilant Ingrevia. Pyridinium bromide perbromide Safety Data Sheet. [Link]

• Labbox Export. UN1282 Pyridine AGR, ACS, Ph Eur - Safety Data Sheet. [Link]

• SD Fine-Chem Limited. PYRIDINE HYDROBROMIDE - Safety Data Sheet. [Link]

• Cole-Parmer. (2005). Material Safety Data Sheet - Pyridinium Bromide Perbromide, 95. [Link]

• PubChem. 4-Bromo-2-methoxypyridine. [Link]

• Appchem. 4-Bromo-2-(2-methoxyethoxy)pyridine. [Link]

• PubChemLite. 4-bromo-2-(2,2,2-trifluoroethoxy)pyridine. [Link]

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